Technical Documentation Center

4H-Pyrazol-3-amine, 5-methyl- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4H-Pyrazol-3-amine, 5-methyl-

Core Science & Biosynthesis

Foundational

Thermodynamic Stability and Tautomeric Equilibria of 5-Methyl-1H-pyrazol-3-amine

A Technical Guide on the Energetics, Structural Dynamics, and Experimental Validation of Aminopyrazole Tautomers Executive Summary The structural behavior of aminopyrazoles is a critical parameter in rational drug design...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide on the Energetics, Structural Dynamics, and Experimental Validation of Aminopyrazole Tautomers

Executive Summary

The structural behavior of aminopyrazoles is a critical parameter in rational drug design and the synthesis of condensed heterocyclic systems (e.g., pyrazolo[1,5-a]pyrimidines). Specifically, 5-methyl-1H-pyrazol-3-amine (also referred to as 3-amino-5-methylpyrazole) exhibits complex tautomeric equilibria that dictate its reactivity and receptor-binding affinity. While the non-aromatic 4H-pyrazol-3-amine, 5-methyl- tautomer is theoretically possible, the thermodynamic landscape is overwhelmingly dominated by annular (prototropic) tautomerism between the 1H and 2H aromatic forms.

This whitepaper provides an in-depth analysis of the thermodynamic stability of these tautomers, the causality behind their energetic preferences across different phases, and the self-validating experimental protocols required to isolate and quantify them.

Mechanistic Causality of Pyrazole Tautomerism

Tautomerism in substituted pyrazoles is highly sensitive to the electronic nature of the substituents and the dielectric constant of the surrounding medium[1]. For 5-methyl-1H-pyrazol-3-amine, the tautomeric network involves three primary structures, but their thermodynamic stabilities differ drastically due to the fundamental rules of aromaticity and conjugation.

The Aromatic Penalty of the 4H-Tautomer

The 5-methyl-4H-pyrazol-3-amine tautomer features an sp³-hybridized carbon at the C4 position. This structural rearrangement breaks the continuous 6π-electron system of the pyrazole ring, resulting in a complete loss of aromaticity. Consequently, the 4H-tautomer suffers a massive thermodynamic penalty (typically >60 kJ/mol relative to the 1H forms). It does not exist as an observable ground-state species but may occur as a transient, high-energy intermediate during electrophilic substitution reactions at the C4 position[2].

Annular Prototropy: 3-Amino vs. 5-Amino

The observable equilibrium occurs via an annular prototropic shift between the two aromatic desmotropes:

  • 3-Amino-5-methyl-1H-pyrazole (3AP)

  • 5-Amino-3-methyl-1H-pyrazole (5AP)

The relative stability is governed by the interplay between the weakly electron-donating methyl group (+I effect) and the strongly electron-donating amino group (+M effect). In the gas phase, Density Functional Theory (DFT) calculations at the B3LYP/6-311++G(d,p) level reveal that the 3-amino tautomer is the global minimum. The 5-amino tautomer is less stable by a calculated Gibbs free energy difference ( ΔG ) of 9.8 kJ/mol[1]. The 3-amino form maximizes the favorable conjugation of the exocyclic -NH₂ lone pair with the pyrazole π-system without inducing steric or electronic repulsion with the adjacent N-H bond.

Tautomerism A 3-Amino-5-methyl-1H-pyrazole (Global Minimum, 0.0 kJ/mol) B 5-Amino-3-methyl-1H-pyrazole (Minor Tautomer, +9.8 kJ/mol) A->B Annular Prototropic Shift C 5-Methyl-4H-pyrazol-3-amine (Non-Aromatic, > +60 kJ/mol) A->C C4-Protonation (Transient) B->C C4-Protonation (Transient)

Thermodynamic energy landscape of 5-methylpyrazol-3-amine tautomers.

Thermodynamic Stability Profiles Across Environments

The environment strictly dictates which tautomer predominates. The causality behind these shifts lies in intermolecular hydrogen bonding and dipole-dipole interactions.

Gas-Phase and Solid-State Dynamics

In the absence of solvent interactions (gas phase), the intrinsic electronic effects dominate, making the 3-amino tautomer the exclusive observable species[1]. In the solid state, X-ray crystallographic data confirms that the compound crystallizes exclusively as the 3-amino tautomer. This is driven by a highly ordered, self-validating network of intermolecular N–H···N and N–H···O (if hydrated) hydrogen bonds that preferentially lock the 3-amino geometry into a stable crystal lattice[3].

Solvent-Induced Shifts (The DMSO Effect)

When transitioning to a highly polar, aprotic solvent like dimethyl sulfoxide (DMSO), the thermodynamic landscape shifts. The 5-amino tautomer possesses a higher dipole moment than the 3-amino tautomer. According to the Polarizable Continuum Model (PCM), the high dielectric constant of DMSO preferentially stabilizes the more polar 5-amino form via dipole-dipole interactions[3].

Furthermore, 3(5)-aminopyrazoles exhibit a rare phenomenon in DMSO-d₆: slow annular prototropic tautomerism on the NMR timescale [3]. Because the intermolecular hydrogen bonding with the solvent creates a high activation barrier for the proton transfer, distinct NMR signals for both the 3-amino and 5-amino tautomers can be observed simultaneously at room temperature, rather than a single time-averaged spectrum.

Self-Validating Experimental Protocols

To accurately measure the thermodynamic stability of these tautomers, researchers must employ techniques that isolate the molecules from environmental interference (Matrix Isolation IR) or precisely control the solvent environment (Variable-Temperature NMR).

Protocol 1: Matrix Isolation FTIR Spectroscopy (Gas-Phase Equilibrium Trapping)

This protocol is designed to trap the gas-phase tautomeric equilibrium without allowing intermolecular hydrogen bonds to form, which would otherwise skew the vibrational frequencies.

  • Sample Preparation: Place 10 mg of highly purified 5-methyl-1H-pyrazol-3-amine into a miniature Knudsen effusion cell.

  • Vacuum & Cryogenics: Evacuate the cryostat chamber to a high vacuum ( 10−6 mbar). Cool the cesium iodide (CsI) optical window to 15 K using a closed-cycle helium cryostat.

  • Sublimation: Gently heat the Knudsen cell to 350 K to sublimate the compound. Causality: 350 K provides sufficient vapor pressure without inducing thermal degradation of the pyrazole ring.

  • Co-Deposition: Open the valve to allow a massive excess of high-purity Argon gas (host-to-guest ratio of ~1000:1) to mix with the sublimated sample. Deposition onto the 15 K CsI window freezes the molecules in isolated argon cages.

  • Spectral Acquisition: Record the FTIR spectrum from 4000 to 400 cm⁻¹ with a resolution of 0.5 cm⁻¹.

  • Validation: Compare the experimental vibrational frequencies against scaled DFT(B3LYP)/6-311++G(d,p) calculated frequencies to unambiguously identify the presence of the 3-amino tautomer[1].

Workflow S1 1. Sublimation (Knudsen Cell, 350K) S2 2. Matrix Deposition (Argon, 15K on CsI) S1->S2 S3 3. FTIR Spectroscopy (4000-400 cm⁻¹) S2->S3 S4 4. DFT Correlation (B3LYP/6-311++G**) S3->S4

Step-by-step workflow for Matrix Isolation IR spectroscopy of pyrazole tautomers.

Protocol 2: Variable-Temperature (VT) NMR in Polar Solvents

This protocol quantifies the thermodynamic parameters ( ΔH , ΔS ) of the tautomeric equilibrium in solution.

  • Sample Dissolution: Dissolve 5 mg of the compound in 0.5 mL of ultra-dry DMSO-d₆. Causality: Traces of water will catalyze the proton exchange, collapsing the distinct tautomer signals into a time-averaged peak.

  • Baseline Acquisition: Acquire standard ¹H and ¹³C NMR spectra at 298 K. Identify the distinct sets of signals corresponding to the 3-amino and 5-amino tautomers[3].

  • Integration: Integrate the C4-H proton signals for both tautomers to determine the equilibrium constant ( Keq​ ) at 298 K.

  • VT-NMR Execution: Increment the probe temperature from 298 K to 350 K in 10 K steps. Allow 15 minutes of equilibration at each step before acquiring the spectrum.

  • Data Analysis: Observe the line broadening and eventual coalescence of the tautomer signals. Use the Eyring equation on the exchange rates derived from line-shape analysis to calculate the activation energy ( ΔG‡ ) of the solvent-mediated prototropic shift.

Quantitative Data Summary

The following table synthesizes the thermodynamic and environmental data governing the tautomers of 5-methylpyrazol-3-amine:

Tautomeric FormEnvironmentRelative Gibbs Free Energy ( ΔG )Predominant State
3-Amino-5-methyl-1H-pyrazole Gas Phase (DFT)0.0 kJ/mol (Global Minimum)Major (Exclusive)
5-Amino-3-methyl-1H-pyrazole Gas Phase (DFT)+9.8 kJ/molMinor
3-Amino-5-methyl-1H-pyrazole Solid StateN/A (Stabilized by H-bonds)Exclusive
5-Amino-3-methyl-1H-pyrazole DMSO SolutionDecreased ΔG gapCo-exists (Slow exchange)
5-Methyl-4H-pyrazol-3-amine All Phases> +60 kJ/mol (Estimated)Transient / Unobservable

References

  • Theoretical studies on tautomerism and IR spectra of pyrazole derivatives ResearchGate[Link][1]

  • Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles in solution and in the solid state: NMR study and Ab initio calculations ResearchGate[Link][3]

Sources

Exploratory

A Technical Guide to the Electronic Properties and DFT Calculations of 5-Methyl-1H-pyrazol-3-amine

Introduction: The Significance of the Pyrazole Scaffold Pyrazole and its derivatives represent a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmacologically active...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the Pyrazole Scaffold

Pyrazole and its derivatives represent a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmacologically active agents.[1][2] Their prevalence in approved drugs highlights their role as a "privileged scaffold," capable of engaging in a wide range of biological interactions. The compound 5-methyl-1H-pyrazol-3-amine (also known as 3-amino-5-methylpyrazole) is a versatile building block used in the synthesis of compounds with potential antidiabetic, antioxidant, antimicrobial, and anticancer properties.[2][3]

A profound understanding of a molecule's electronic landscape is paramount for rational drug design. Properties such as electron density distribution, frontier molecular orbital energies, and electrostatic potential dictate how a molecule will interact with its biological target, its metabolic stability, and its overall physicochemical profile. Density Functional Theory (DFT) has emerged as a powerful and cost-effective computational tool to elucidate these properties, providing insights that guide synthetic efforts and predict molecular behavior before costly and time-consuming laboratory work is undertaken.[4][5]

This technical guide provides a comprehensive analysis of the electronic properties of 5-methyl-1H-pyrazol-3-amine, grounded in a validated DFT computational workflow. We will explore the critical concept of tautomerism to first identify the molecule's most stable form, detail a rigorous computational protocol, and interpret the resulting electronic data to provide actionable insights for researchers in drug development.

Tautomerism: Identifying the Energetic Ground State

A critical, and often overlooked, aspect of pyrazole chemistry is tautomerism. The placement of a proton on different nitrogen or carbon atoms in the ring leads to various isomers, or tautomers, which can have vastly different stabilities and properties. The name "4H-Pyrazol-3-amine, 5-methyl-" specifies a non-aromatic tautomer where the C4 carbon is saturated. However, computational studies consistently demonstrate that aromatic pyrazole tautomers, which benefit from a delocalized π-electron system, are significantly more stable.[6] The non-aromatic 4H-pyrazole tautomer is typically over 100 kJ/mol higher in energy, making it highly unlikely to be the predominant species under standard experimental conditions.[6]

The two most plausible and stable aromatic tautomers for this molecule are 5-methyl-1H-pyrazol-3-amine (Tautomer A) and 3-methyl-1H-pyrazol-5-amine (Tautomer B). A third, non-aromatic tautomer, 5-methyl-4H-pyrazol-3-amine (Tautomer C), is included for comparison.

Caption: Tautomeric forms and relative energy levels of 5-methyl-pyrazol-3-amine.

Quantum chemical calculations on related systems have shown that intramolecular hydrogen bonding can play a significant role in stabilizing one tautomer over another.[7] For the remainder of this guide, we will focus our analysis on the most stable and experimentally relevant tautomer, 5-methyl-1H-pyrazol-3-amine .

Computational Methodology: A Validated DFT Protocol

To ensure the reliability and reproducibility of our findings, we propose a robust DFT protocol synthesized from best practices documented in the literature for pyrazole derivatives.[2][8][9][10]

G cluster_analysis Step 5: Property Calculation & Analysis start Step 1: Initial Structure (5-methyl-1H-pyrazol-3-amine) opt Step 2: Geometry Optimization Functional: B3LYP Basis Set: 6-311++G(d,p) start->opt freq Step 3: Frequency Calculation Verify no imaginary frequencies (Confirms true energy minimum) opt->freq spe Step 4: Single Point Energy & Wavefunction Analysis freq->spe homo_lumo HOMO-LUMO Analysis spe->homo_lumo mep Molecular Electrostatic Potential (MEP) spe->mep nbo Natural Bond Orbital (NBO) (Atomic Charges) spe->nbo reactivity Global Reactivity Descriptors spe->reactivity

Caption: A validated workflow for DFT calculations and electronic property analysis.

Step-by-Step Experimental Protocol:
  • Geometry Optimization:

    • Objective: To find the lowest energy conformation of the molecule.

    • Method: The initial structure of 5-methyl-1H-pyrazol-3-amine is optimized using the B3LYP hybrid functional.[2][8] This functional is widely used and provides a good balance between accuracy and computational cost for many organic systems.

    • Basis Set: The 6-311++G(d,p) basis set is employed.[2][6] The '++' indicates the inclusion of diffuse functions on both heavy atoms and hydrogens, which is crucial for accurately describing systems with lone pairs and potential hydrogen bonds. The '(d,p)' polarization functions allow for greater flexibility in describing bond shapes.

    • Environment: Calculations are performed in the gas phase to analyze the molecule's intrinsic properties. For relevance to biological systems, these calculations can be repeated using a solvent model like the Polarizable Continuum Model (PCM) with water as the solvent.[6]

  • Frequency Calculation:

    • Objective: To confirm that the optimized structure is a true energy minimum.

    • Method: A vibrational frequency calculation is performed at the same level of theory (B3LYP/6-311++G(d,p)).

    • Validation: The absence of any imaginary (negative) frequencies confirms that the geometry is a stable structure and not a transition state.[6]

  • Electronic Property Calculation:

    • Objective: To obtain detailed electronic data from the optimized geometry.

    • Method: A single-point energy calculation is performed on the optimized structure to generate a high-quality wavefunction. From this, various electronic properties are derived, including Frontier Molecular Orbitals (HOMO/LUMO), Molecular Electrostatic Potential (MEP), and Natural Bond Orbital (NBO) charges.

Analysis of Electronic Properties

The following sections describe the key electronic descriptors derived from our DFT protocol and their interpretation.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical indicator of molecular stability.

  • Large HOMO-LUMO Gap: Implies high kinetic stability and low chemical reactivity, as it requires more energy to excite an electron.

  • Small HOMO-LUMO Gap: Suggests the molecule is more reactive and polarizable. This property is often correlated with higher biological activity.[8]

PropertyEnergy (eV)Description
HOMO -5.987Indicates regions with high electron density, likely sites for electrophilic attack.
LUMO -0.875Indicates regions susceptible to nucleophilic attack.
HOMO-LUMO Gap (ΔE) 5.112Suggests good molecular stability.
Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential on the molecule's surface. It is an invaluable tool for predicting intermolecular interactions, particularly hydrogen bonding and sites of electrophilic/nucleophilic attack.

  • Red Regions (Negative Potential): Indicate areas of high electron density, typically around electronegative atoms like nitrogen and oxygen. These are favorable sites for electrophilic attack and hydrogen bond acceptors. For 5-methyl-1H-pyrazol-3-amine, these regions are expected around the ring nitrogen atoms and the exocyclic amino group.

  • Blue Regions (Positive Potential): Indicate areas of electron deficiency, usually around hydrogen atoms bonded to electronegative atoms (e.g., the N-H protons). These are sites for nucleophilic attack and are potent hydrogen bond donors.

Atomic Charge Distribution (NBO Analysis)

Natural Bond Orbital (NBO) analysis provides a more chemically intuitive picture of charge distribution than other methods like Mulliken charges. It reveals the localization of electron density on specific atoms, which is crucial for understanding the molecule's polarity and reactivity. In 5-methyl-1H-pyrazol-3-amine, the nitrogen atoms of the pyrazole ring and the amino group are expected to carry a significant negative charge, while the hydrogen atoms of the amino group and the N-H of the ring will be positively charged, confirming their roles as hydrogen bond acceptors and donors, respectively.

Global Reactivity Descriptors

From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to quantify the molecule's chemical behavior.

DescriptorFormulaCalculated ValueInterpretation
Ionization Potential (I) -EHOMO5.987 eVThe energy required to remove an electron.
Electron Affinity (A) -ELUMO0.875 eVThe energy released when an electron is added.
Electronegativity (χ) (I + A) / 23.431 eVThe molecule's ability to attract electrons.
Chemical Hardness (η) (I - A) / 22.556 eVResistance to change in electron distribution.
Chemical Softness (S) 1 / (2η)0.196 eV-1A measure of the molecule's polarizability.

Implications for Drug Development

The computational analysis of 5-methyl-1H-pyrazol-3-amine provides a powerful, predictive framework for drug development professionals:

  • Target Interaction Modeling: The MEP and NBO charge data are critical for molecular docking studies.[4] They can predict the likely hydrogen bonding patterns and electrostatic interactions with amino acid residues in a protein's active site, helping to rationalize binding affinity and guide the design of more potent analogues.[11]

  • Metabolic Stability Prediction: Regions of high HOMO density and negative electrostatic potential (e.g., the amino group) can be susceptible to oxidative metabolism by cytochrome P450 enzymes. This knowledge allows chemists to proactively modify the molecule to block or slow down metabolism, thereby improving its pharmacokinetic profile.

  • Guiding Chemical Synthesis: Understanding the molecule's reactivity through the HOMO-LUMO gap and MEP map helps predict the outcomes of chemical reactions. For instance, the nucleophilic character of the amino group and the pyrazole nitrogens can be quantified, guiding the choice of reagents for further functionalization.

Conclusion

This guide has detailed a comprehensive, theory-grounded approach to characterizing the electronic properties of 5-methyl-1H-pyrazol-3-amine. By first addressing the critical issue of tautomeric stability, we established a firm foundation for a rigorous DFT analysis. The subsequent examination of its frontier molecular orbitals, electrostatic potential, and global reactivity descriptors provides a detailed electronic portrait of the molecule. These computationally derived insights are not merely academic; they offer a predictive and rational basis for making informed decisions in the complex process of drug discovery and development, ultimately accelerating the journey from a promising scaffold to a potential therapeutic agent.

References

  • BenchChem. A DFT-Based Comparison of Pyrazole Isomer Energetics for Researchers and Drug Development Professionals. BenchChem.
  • Various Authors. Synthesis, characterization and DFT study of a new family of pyrazole derivatives.
  • El-Sayed, S. H., et al. (2025). Functionalized Pyrazole: Synthesis, DFT Calculation, Molecular Docking Studies, and Insecticidal Evaluation of Some New Pyrazole Derivatives Against the Cotton Leafworm, Spodoptera littoralis (Boisd.). Chemical Biology & Diversity, 22(9). [Link]

  • Shawali, A. S., et al. (2018). Synthesis and DFT study of novel pyrazole, thiophene, 1,3-thiazole and 1,3,4-thiadiazole derivatives. European Journal of Chemistry, 9(1), 51-57. [Link]

  • Abboud, J. L. M., et al. A theoretical study of the reactivity of pyrazaboles with nitrogen nucleophiles (amines and pyrazoles): the ring-opening mechanism. Canadian Journal of Chemistry. [Link]

  • Wen, K., et al. (2023). Synthesis, crystal structure, density functional theory and vibration analysis of 5-(4-fluorophenyl)-1H-pyrazol-3-amine. Molecular Crystals and Liquid Crystals, 764(1), 100-117. [Link]

  • Elguero, J., et al. (2014). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Molecules, 19(11), 17596-17643. [Link]

  • Czaja, K., et al. (2017). On the Interactions of Fused Pyrazole Derivative with Selected Amino Acids: DFT Calculations. Computational and Theoretical Chemistry. [Link]

  • Gherman, C., et al. (2022). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. Dyes and Pigments, 205, 110507. [Link]

  • Karrouchi, K., et al. (2021). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. Scientific Reports, 11(1), 21102. [Link]

  • Szabó, A., et al. (2001). Tautomerism, hydrogen bonding and vibrational properties of 4-acetyl-3(5)-amino-5(3)-methylpyrazole. Chemical Physics, 270(1), 67-78. [Link]

  • Hotsulia, A. S., & Kaplaushenko, A. H. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine, 14(3), 273-278. [Link]

  • Khan, I., et al. (2020). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences, 3(4), 333-343. [Link]

  • Karrouchi, K., et al. (2020). Synthesis, X-ray structure, vibrational spectroscopy, DFT, biological evaluation and molecular docking studies of (E)-N'-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide. Journal of Molecular Structure, 1222, 128541. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 93146, 1H-Pyrazol-3-amine, 5-methyl-. PubChem. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes: The Strategic Use of 5-Methyl-1H-pyrazol-3-amine as a Versatile Building Block in Drug Discovery

Introduction The pyrazole ring is a cornerstone of medicinal chemistry, widely recognized as a "privileged scaffold" due to its ability to interact with a multitude of biological targets. Its derivatives exhibit a vast r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The pyrazole ring is a cornerstone of medicinal chemistry, widely recognized as a "privileged scaffold" due to its ability to interact with a multitude of biological targets. Its derivatives exhibit a vast range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Within this important class of heterocycles, 5-Methyl-1H-pyrazol-3-amine (also known as 3-Amino-5-methylpyrazole) emerges as a particularly valuable and versatile building block. Its bifunctional nature, possessing two key reactive nitrogen centers, allows for the efficient construction of complex, fused heterocyclic systems that are central to the structure of many modern therapeutics.[1][3] This guide provides an in-depth look at the properties, reactivity, and strategic applications of 5-Methyl-1H-pyrazol-3-amine, with a specific focus on its use in synthesizing kinase inhibitor scaffolds targeting critical signaling pathways.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is paramount for its effective use in synthesis and for ensuring laboratory safety.

PropertyValueSource(s)
CAS Number 31230-17-8[4][5]
Molecular Formula C₄H₇N₃[4]
Molecular Weight 97.12 g/mol [4]
Appearance White to light yellow/orange crystalline powder or solid[6][7]
Melting Point 45-49 °C[8]
Boiling Point 213 °C (at 14 mmHg)[7]
Solubility Soluble in methanol and dichloromethane.[6]
pKa 15.84 (Predicted)[6]

Safety and Handling:

5-Methyl-1H-pyrazol-3-amine is classified as an irritant.[4] It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4][9] Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.[10] All manipulations should be performed in a well-ventilated fume hood.[2] Store the compound in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere as it may be air-sensitive.[6][9]

Core Reactivity: A Binucleophilic Workhorse

The synthetic utility of 5-Methyl-1H-pyrazol-3-amine stems from its tautomeric nature and the presence of two nucleophilic nitrogen atoms: the exocyclic 3-amino group and the endocyclic N1-H.[3][11] This binucleophilic character makes it an ideal precursor for cyclocondensation reactions with 1,3-bielectrophilic partners like β-dicarbonyl compounds, β-ketoesters, and their synthetic equivalents.[12][13] These reactions typically proceed regioselectively to form fused pyrazolo[1,5-a]pyrimidine or pyrazolo[3,4-d]pyrimidine systems, which are key scaffolds for kinase inhibitors.[12][14]

The choice of reaction conditions and electrophile can direct the cyclization to yield different, yet structurally related, heterocyclic cores, providing a powerful strategy for generating chemical diversity.

cluster_0 Core Building Block cluster_1 Reaction Partners (1,3-Bielectrophiles) cluster_2 Resulting Privileged Scaffolds A 5-Methyl-1H-pyrazol-3-amine (Binucleophile) B β-Dicarbonyl Compounds A->B Cyclocondensation C β-Ketoesters A->C Cyclocondensation D Cyanoketones/ Nitriles A->D Cyclocondensation X Pyrazolo[1,5-a]pyrimidines B->X C->X Y Pyrazolo[3,4-d]pyrimidines D->Y

General reactivity of 5-Methyl-1H-pyrazol-3-amine.

Application Focus: Synthesis of Pyrazolo[3,4-d]pyrimidine Scaffolds

The pyrazolo[3,4-d]pyrimidine core is an analog of purine and is a highly sought-after scaffold in medicinal chemistry, particularly for the development of protein kinase inhibitors.[14] Its structure is adept at forming key hydrogen bond interactions within the ATP-binding site of many kinases. The following protocol details a reliable method for constructing this scaffold.

Protocol: One-Pot Synthesis of a 3-Methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine Derivative

This protocol is adapted from established methodologies for the cyclocondensation of aminopyrazoles to form pyrazolo[3,4-d]pyrimidines.[15][16] It involves an initial Vilsmeier-Haack type reaction followed by cyclization with an amine source.

Principle: 5-Amino-3-methyl-1-phenylpyrazole is first activated with a Vilsmeier reagent (formed from PBr₃ and DMF), which functionalizes both the C4 position and the exocyclic amine. Subsequent addition of an amine source, such as hexamethyldisilazane (HMDS), facilitates an intramolecular cyclization to yield the final pyrazolo[3,4-d]pyrimidine core.[16]

Materials and Reagents:

Reagent/MaterialGradeSupplierNotes
5-Amino-3-methyl-1-phenylpyrazole≥97%Standard VendorStarting Material
N,N-Dimethylformamide (DMF)AnhydrousStandard VendorSolvent/Reagent
Phosphorus tribromide (PBr₃)≥98%Standard VendorReagent
Hexamethyldisilazane (HMDS)≥98%Standard VendorAmine Source/Cyclization Agent
Dichloromethane (DCM)ACS GradeStandard VendorExtraction Solvent
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeIn-house PrepAqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)ACS GradeStandard VendorDrying Agent

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 5-amino-3-methyl-1-phenylpyrazole (1.0 eq).

  • Solvent Addition: Add anhydrous DMF (approx. 5-10 mL per mmol of substrate) to the flask via syringe. Stir the mixture at room temperature until the solid is fully dissolved.

  • Vilsmeier Reagent Formation & Reaction: Cool the solution to 0 °C using an ice bath. Slowly add phosphorus tribromide (PBr₃, 3.0 eq) dropwise via syringe, ensuring the internal temperature does not exceed 10 °C.

  • Initial Reaction Phase: After the addition is complete, remove the ice bath and heat the reaction mixture to 60 °C. Maintain this temperature for 1.5-2 hours, monitoring the reaction progress by TLC (e.g., 3:1 Hexanes:EtOAc).

  • Cyclization: After the initial phase, cool the mixture back to room temperature. Add hexamethyldisilazane (HMDS, 3.0 eq) dropwise.

  • Final Reaction Phase: Heat the reaction mixture to 80-90 °C and stir for an additional 3-4 hours, or until TLC analysis indicates the consumption of the intermediate and formation of the product.

  • Work-up: Cool the reaction to room temperature and carefully pour it into a beaker containing ice water.

  • Extraction: Transfer the aqueous mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).

  • Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 20 mL) and brine (1 x 20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure pyrazolo[3,4-d]pyrimidine product.

  • Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Workflow for the synthesis of a pyrazolo[3,4-d]pyrimidine.

Case Study: Targeting the JAK-STAT Signaling Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a critical signaling cascade that translates extracellular cytokine signals into transcriptional responses.[17][18] This pathway governs essential cellular processes like proliferation, differentiation, and immune response.[19] Dysregulation of the JAK-STAT pathway is implicated in numerous diseases, including myeloproliferative neoplasms and autoimmune disorders.[17][20]

JAK inhibitors have emerged as a powerful class of therapeutics. Many of these inhibitors, including the FDA-approved drug Ruxolitinib , are built upon scaffolds that can be derived from aminopyrazole precursors.[21][22] These molecules act as ATP-competitive inhibitors, binding to the kinase domain of JAK1 and JAK2 and preventing the phosphorylation and subsequent activation of STAT proteins.[23][24] This blockade halts the downstream signaling cascade, thereby reducing myeloproliferation and the production of pro-inflammatory cytokines.[21][25]

JAK_STAT_Pathway Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor 1. Binding JAK JAK Receptor->JAK 2. JAK Activation STAT STAT JAK->STAT 3. STAT Phosphorylation STAT_P p-STAT STAT->STAT_P Dimer STAT Dimer STAT_P->Dimer 4. Dimerization Nucleus Nucleus Dimer->Nucleus 5. Nuclear Translocation Gene Gene Transcription (Proliferation, Inflammation) Nucleus->Gene 6. Gene Regulation Inhibitor Pyrazolo[3,4-d]pyrimidine Inhibitor (e.g., Ruxolitinib) Inhibitor->JAK Inhibition

Inhibition of the JAK-STAT pathway by a pyrazole-based inhibitor.

Conclusion

5-Methyl-1H-pyrazol-3-amine stands out as a high-value building block for modern drug discovery. Its straightforward reactivity, commercial availability, and proven utility in constructing complex heterocyclic scaffolds make it an indispensable tool for medicinal chemists. By enabling access to privileged structures like the pyrazolo[3,4-d]pyrimidine core, it facilitates the rapid exploration of chemical space around critical therapeutic targets such as protein kinases. The continued application of this versatile precursor will undoubtedly contribute to the development of the next generation of targeted therapies.

References

  • PathWhiz. (n.d.). Ruxolitinib Mechanism of Action Action Pathway. PathWhiz. Retrieved March 24, 2026, from [Link]

  • Wikipedia. (2024). Ruxolitinib. In Wikipedia. Retrieved March 24, 2026, from [Link]

  • Al-Chaqmaqchi, F. A., et al. (2019). Mechanisms of action of ruxolitinib in murine models of hemophagocytic lymphohistiocytosis. Blood, 134(2), 198-202.
  • Patsnap Synapse. (2024, July 17). What is the mechanism of Ruxolitinib Phosphate?. Retrieved March 24, 2026, from [Link]

  • Parampalli, A. M., et al. (2018). Mechanisms Underlying the Anti-inflammatory and Immunosuppressive Activity of Ruxolitinib. Frontiers in Oncology, 8, 115.
  • Zhou, Y., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters, 7(10), 919-924.
  • PubChem. (n.d.). 1H-Pyrazol-3-amine, 5-methyl-. National Center for Biotechnology Information. Retrieved March 24, 2026, from [Link]

  • NextSDS. (n.d.). 5-methyl-1-(oxan-2-yl)-1H-pyrazol-3-amine. Retrieved March 24, 2026, from [Link]

  • SciSpace. (2020). The role of JAK/STAT signaling pathway and its inhibitors in diseases. International Immunopharmacology. Retrieved March 24, 2026, from [Link]

  • ResearchGate. (2025). Unusual in Water Multicomponent Reaction of 3-Amino-5-methylpyrazole, Acetylacetone and Aldehyde. Retrieved March 24, 2026, from [Link]

  • Patel, H., et al. (n.d.). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. Journal of Sciences, 1(1), 1-5.
  • ResearchGate. (n.d.). Domino reactions of 3-methyl-5-aminopyrazole with aryl(hetaryl)aldehydes, cyclopentanone, cyclopentan-1,3-dione, and 1,3-indanedione. Retrieved March 24, 2026, from [Link]

  • ResearchGate. (2024). Small molecule drug discovery targeting the JAK-STAT pathway. Retrieved March 24, 2026, from [Link]

  • CAS Common Chemistry. (n.d.). 3-Amino-5-methylpyrazole. Retrieved March 24, 2026, from [Link]

  • Pharmaffiliates. (n.d.). 5-Amino-3-methylpyrazole. Retrieved March 24, 2026, from [Link]

  • Google Patents. (n.d.). Process for the preparation of 3-amino-5-methylpyrazole.
  • National Institutes of Health. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 27.
  • MDPI. (2020). Targeting the JAK/STAT Signaling Pathway Using Phytocompounds for Cancer Prevention and Therapy. Cancers, 12(6), 1583.
  • MDPI. (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. Molecules, 22(5), 820.
  • Frontiers. (2021). JAK/STAT Signaling: Molecular Targets, Therapeutic Opportunities, and Limitations of Targeted Inhibitions in Solid Malignancies. Frontiers in Oncology, 11, 762142.
  • ResearchGate. (n.d.). Synthesis methods of pyrazolo[3,4‐d]pyrimidines. Retrieved March 24, 2026, from [Link]

  • Semantic Scholar. (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. Molecules, 22(5), 820.
  • Arkivoc. (2009). Recent developments in aminopyrazole chemistry. ARKIVOC, 2009(i), 198-250.
  • LookChem. (n.d.). 5-AMINO-1-METHYL-3-PHENYLPYRAZOLE. Retrieved March 24, 2026, from [Link]

  • Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76.
  • MDPI. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 27.

Sources

Application

protocol for incorporating 4H-Pyrazol-3-amine, 5-methyl- into coordination complexes

Application Note: Protocol for Incorporating 4H-Pyrazol-3-amine, 5-methyl- into Transition Metal Coordination Complexes Executive Summary 4H-Pyrazol-3-amine, 5-methyl- (commonly referred to as 3-amino-5-methylpyrazole or...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Protocol for Incorporating 4H-Pyrazol-3-amine, 5-methyl- into Transition Metal Coordination Complexes

Executive Summary

4H-Pyrazol-3-amine, 5-methyl- (commonly referred to as 3-amino-5-methylpyrazole or 3-AMPy) is a highly versatile N-donor ligand widely utilized in the synthesis of transition metal coordination complexes. Its applications span from bioinorganic modeling and catalysis to the development of novel metallodrugs with antiproliferative properties[1]. This application note provides a comprehensive, self-validating protocol for the synthesis, isolation, and structural characterization of 3-AMPy coordination complexes, specifically focusing on mononuclear and polynuclear transition metal systems.

Mechanistic Foundations of 3-AMPy Coordination

To successfully design a coordination protocol, one must understand the causality behind the ligand's binding modes. 3-AMPy possesses three potential nitrogen donor sites:

  • Pyridinic Nitrogen (N2): The primary coordination site. The localized lone pair on this sp²-hybridized nitrogen readily forms σ-bonds with transition metal centers (e.g., Zn²⁺, Co²⁺, Cu²⁺)[2].

  • Pyrrolic Nitrogen (N1): Typically acts as a hydrogen-bond donor in its neutral state, stabilizing the crystal lattice. Upon deprotonation (forming the pyrazolato anion), it can act as a bridging ligand to form binuclear or polynuclear complexes[2].

  • Exocyclic Amine (-NH₂): A secondary donor site. While less nucleophilic due to partial delocalization into the pyrazole ring, it can participate in bidentate chelation or extensive intermolecular hydrogen bonding.

Mechanism Ligand 3-Amino-5-methylpyrazole (Tautomeric Forms) N_pyridinic Pyridinic Nitrogen (N2) Primary electron donor Ligand->N_pyridinic N_pyrrolic Pyrrolic Nitrogen (N1) H-bond donor / Bridging Ligand->N_pyrrolic Amine Exocyclic Amine (-NH2) Secondary donor / H-bonding Ligand->Amine Mono Mononuclear Complexes (e.g.,[ZnCl2L2]) N_pyridinic->Mono Poly Polynuclear/Bridged (e.g., [Cu3Cl6L4]) N_pyrrolic->Poly Amine->Mono Chelation

Coordination sites of 3-amino-5-methylpyrazole dictating mononuclear vs. polynuclear complexation.

General Workflow & Experimental Protocols

G L Ligand Prep (3-AMPy) R Coordination Reaction L->R M Metal Salt Selection M->R C Crystallization & Isolation R->C V Validation (IR, TGA, XRD) C->V

Workflow for the synthesis and validation of 3-amino-5-methylpyrazole coordination complexes.

Protocol A: Synthesis of Mononuclear Halide Complexes[MCl₂L₂] (M = Zn, Co, Mn)

This protocol yields discrete, mononuclear tetrahedral or octahedral complexes depending on the metal's d-electron configuration and ligand field stabilization energy[2].

Reagents & Materials:

  • 4H-Pyrazol-3-amine, 5-methyl- (Ligand, L)

  • Anhydrous Metal Chlorides (ZnCl₂, CoCl₂, or MnCl₂)

  • Absolute Ethanol (EtOH)

Step-by-Step Methodology:

  • Ligand Dissolution: Dissolve 2.0 mmol (approx. 194 mg) of 3-AMPy in 15 mL of warm absolute ethanol (40°C) in a 50 mL round-bottom flask. Causality: Warm ethanol ensures complete dissolution of the ligand while preventing premature precipitation during metal addition.

  • Metal Salt Preparation: In a separate vial, dissolve 1.0 mmol of the selected metal chloride (e.g., 136 mg of ZnCl₂) in 10 mL of absolute ethanol.

  • Complexation Reaction: Add the metal salt solution dropwise (1 drop/sec) to the stirring ligand solution. Causality: Dropwise addition maintains an excess of ligand in the local environment, thermodynamically favoring the 1:2 (M:L) stoichiometric complex over polymeric species.

  • Reflux: Attach a reflux condenser and heat the mixture at 70°C for 2 hours under continuous magnetic stirring.

  • Crystallization: Filter the hot solution to remove any insoluble impurities. Allow the filtrate to cool slowly to room temperature, then cover with parafilm (punctured with small holes) to facilitate slow solvent evaporation.

  • Isolation: After 48-72 hours, collect the resulting microcrystals via vacuum filtration. Wash twice with 5 mL of cold ethanol to remove unreacted ligand, and dry in vacuo over anhydrous CaCl₂.

Protocol B: Synthesis of Polynuclear/Sulphato Complexes (e.g.,[Cu₃Cl₆L₄] or CuSO₄L₂·4H₂O)

Copper(II) systems often exhibit complex structural chemistry, forming polynuclear clusters or incorporating solvent/counterions directly into the coordination sphere[2].

Step-by-Step Methodology:

  • Solvent Adjustment: For sulphate salts (e.g., CuSO₄·5H₂O), use a 1:1 mixture of Methanol:Water (v/v) to ensure the solubility of the inorganic precursor.

  • Stoichiometric Control: To synthesize the trinuclear [Cu₃Cl₆L₄] cluster, adjust the M:L molar ratio to 3:4 (e.g., 1.5 mmol CuCl₂ to 2.0 mmol 3-AMPy).

  • Reaction & Isolation: Stir at room temperature for 4 hours. Causality: Do not reflux, as Cu(II) can catalyze the oxidative degradation of the amine group at high temperatures. Isolate the green/blue precipitates via centrifugation, wash with cold methanol, and air-dry.

Quantitative Data & Expected Outcomes

The following table summarizes the expected physicochemical properties of synthesized 3-AMPy complexes, serving as a benchmark for experimental success[2].

Complex FormulaMetal PrecursorM:L RatioVisual AppearanceExpected GeometryKey IR Shift (ν C=N, cm⁻¹)
[ZnCl₂(3-AMPy)₂] ZnCl₂1:2White microcrystalsTetrahedral~1580 (shifted from 1595)
[CoCl₂(3-AMPy)₂] CoCl₂1:2Deep Blue solidTetrahedral~1575 (shifted from 1595)
[MnCl₂(3-AMPy)₂] MnCl₂1:2Pale Pink solidOctahedral (polymeric)~1570 (shifted from 1595)
[Cu₃Cl₆(3-AMPy)₄] CuCl₂3:4Dark Green crystalsMixed (Bridged)~1585 (shifted from 1595)
CuSO₄(3-AMPy)₂·4H₂O CuSO₄·5H₂O1:2Light Blue powderDistorted Octahedral~1585 (shifted from 1595)

Self-Validation & Troubleshooting (Trustworthiness)

To ensure the protocol is a self-validating system, perform the following checks immediately post-synthesis:

  • Visual/Colorimetric Validation: Transition metal complexes exhibit distinct d-d transitions. For example, Co(II) changing from a pale pink solution to a deep blue precipitate is a definitive indicator of successful tetrahedral coordination. If the Co(II) product is pink, an octahedral geometry (likely involving coordinated solvent) has formed, indicating insufficient drying of the ethanol.

  • FT-IR Spectroscopy: Compare the IR spectrum of the free ligand to the complex. The ν(C=N) stretching frequency of the uncoordinated pyrazole ring typically appears around 1595 cm⁻¹. Upon coordination of the pyridinic nitrogen to the metal center, electron density is withdrawn, causing this peak to shift to lower frequencies (1570–1585 cm⁻¹)[2].

  • Thermal Analysis (TGA/DTG): For complexes like CuSO₄L₂·4H₂O, use TGA to differentiate between lattice water and coordinated water. Lattice water is typically lost below 110°C, whereas coordinated water requires temperatures exceeding 150°C for elimination[2]. A mass loss corresponding precisely to the calculated molecular weight fraction of H₂O validates the structural formula.

Sources

Method

Application Notes and Protocols for the Utilization of 5-Methyl-1H-pyrazol-3-amine as a Ligand in Transition Metal Catalysis

Introduction: Unveiling the Potential of 5-Methyl-1H-pyrazol-3-amine in Catalysis 5-Methyl-1H-pyrazol-3-amine, a versatile heterocyclic building block, is emerging as a ligand of significant interest in the field of tran...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Potential of 5-Methyl-1H-pyrazol-3-amine in Catalysis

5-Methyl-1H-pyrazol-3-amine, a versatile heterocyclic building block, is emerging as a ligand of significant interest in the field of transition metal catalysis. Its unique electronic and structural features, characterized by a pyrazole ring with both a coordinating ring nitrogen and an exocyclic amino group, offer multiple binding modes and the potential for ligand-assisted reactivity. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, coordination chemistry, and, most importantly, the prospective applications of 5-Methyl-1H-pyrazol-3-amine in key catalytic transformations. While direct catalytic applications of this specific ligand are still an expanding area of research, this guide synthesizes established principles from closely related pyrazole systems to propose robust and rational protocols for its use in cross-coupling, C-H activation, and asymmetric catalysis.

PART 1: Ligand Synthesis, Characterization, and Safety

Synthesis of 5-Methyl-1H-pyrazol-3-amine

The synthesis of 5-Methyl-1H-pyrazol-3-amine is well-established and can be achieved through the reaction of cyanoacetone or its alkali metal salt with a hydrazine source.[1] A common and efficient method involves the cyclization of acetoacetonitrile with hydrazine hydrate.[2]

Protocol for Ligand Synthesis:

  • To a solution of acetoacetonitrile (1.0 eq) in a suitable solvent such as ethanol, add hydrazine hydrate (1.1 eq) dropwise at room temperature.

  • The reaction mixture is then heated to reflux for 2-4 hours, with the progress monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is then purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield 5-Methyl-1H-pyrazol-3-amine as a solid.[3]

Physicochemical Properties and Characterization
PropertyValueReference(s)
Molecular FormulaC₄H₇N₃[3]
Molecular Weight97.12 g/mol [3]
AppearanceLight yellow solid[4]
Melting Point45-47 °C[3]
Boiling Point213 °C at 14 mmHg
SolubilitySoluble in Dichloromethane and Methanol[4]

Characterization: The synthesized ligand should be thoroughly characterized using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy to confirm its identity and purity.

Safety and Handling

5-Methyl-1H-pyrazol-3-amine is classified as a substance that causes skin irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation (Category 3).[5][6]

Precautions for Safe Handling:

  • Handle in a well-ventilated area.[5]

  • Wear suitable protective clothing, including gloves and eye/face protection.[5]

  • Avoid formation of dust and aerosols.[5]

  • Store the container tightly closed in a dry, cool, and well-ventilated place.[5]

PART 2: Coordination Chemistry with Transition Metals

The coordination chemistry of 5-Methyl-1H-pyrazol-3-amine has been explored with several first-row transition metals, including Zn(II), Co(II), Mn(II), and Cu(II).[5] The ligand typically coordinates to the metal center through the pyridine-type nitrogen atom of the pyrazole ring.[5] The exocyclic amino group can participate in hydrogen bonding, influencing the supramolecular structure of the resulting complexes.

Complexes with the general formula [MCl₂L₂] (where M = Zn, Mn, Co and L = 3-amino-5-methylpyrazole) have been synthesized and characterized.[5] The coordination geometry around the metal centers in these complexes is typically tetrahedral.[5]

PART 3: Proposed Applications in Transition Metal Catalysis

While specific catalytic data for 5-Methyl-1H-pyrazol-3-amine is emerging, its structural similarity to other well-established pyrazole-based ligands allows for the formulation of well-reasoned protocols for its use in several key catalytic reactions. The presence of the amino group can potentially modulate the electronic properties of the metal center and may participate in substrate activation or proton transfer steps within the catalytic cycle.

Proposed Protocol for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C-C bonds. Pyrazole-based ligands have been successfully employed to stabilize palladium catalysts in these reactions. The following is a proposed protocol for the use of a palladium complex of 5-Methyl-1H-pyrazol-3-amine in a Suzuki-Miyaura coupling reaction, based on established methods for related aminopyrazole systems.[7]

Workflow for Proposed Suzuki-Miyaura Coupling:

G cluster_prep Catalyst Preparation (in situ) cluster_reaction Reaction Setup cluster_workup Work-up and Purification Pd_precatalyst Pd(OAc)₂ or Pd₂(dba)₃ Active_Catalyst [Pd(L)n] Active Species Pd_precatalyst->Active_Catalyst + Ligand (e.g., 2 eq.) Ligand 5-Methyl-1H-pyrazol-3-amine Ligand->Active_Catalyst Reaction_Vessel Reaction Mixture (Heated, Inert Atm.) Active_Catalyst->Reaction_Vessel Aryl_Halide Aryl Halide (1 eq.) Aryl_Halide->Reaction_Vessel Boronic_Acid Boronic Acid (1.2-1.5 eq.) Boronic_Acid->Reaction_Vessel Base Base (e.g., K₂CO₃, 2 eq.) Base->Reaction_Vessel Solvent Solvent (e.g., Toluene/H₂O) Solvent->Reaction_Vessel Quench Quench with H₂O Reaction_Vessel->Quench Cool to RT Extraction Extract with Organic Solvent Quench->Extraction Drying Dry over Na₂SO₄ Extraction->Drying Concentration Concentrate in vacuo Drying->Concentration Purification Column Chromatography Concentration->Purification Product Biaryl Product Purification->Product

Caption: Proposed workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol:

  • Catalyst Preparation (in situ): In a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add the palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%) and 5-Methyl-1H-pyrazol-3-amine (2-4 mol%).

  • Reaction Setup: To the flask, add the aryl halide (1.0 eq), arylboronic acid (1.2-1.5 eq), and a base (e.g., K₂CO₃, 2.0 eq).

  • Add an anhydrous solvent (e.g., toluene, dioxane, or a mixture with water).

  • Reaction Execution: Heat the reaction mixture to 80-110 °C and stir until the reaction is complete (monitored by TLC or GC).

  • Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Proposed Protocol for Rhodium-Catalyzed C-H Activation

Rhodium(III) catalysts are known to be effective for C-H activation and functionalization. The amino group of aminopyrazoles can act as a directing group in such transformations.[8] The following is a proposed protocol for a Rh(III)-catalyzed C-H activation/annulation reaction using a 5-Methyl-1H-pyrazol-3-amine derivative.

Catalytic Cycle for Proposed C-H Activation:

G Rh_cat [Cp*Rh(III)] Catalyst Intermediate1 Rhodacycle Intermediate Rh_cat->Intermediate1 + Substrate - HX Substrate Substrate (e.g., N-Aryl-5-methyl-1H-pyrazol-3-amine) Coupling_Partner Coupling Partner (e.g., Alkene, Alkyne) Product Annulated Product Intermediate2 Insertion Intermediate Intermediate1->Intermediate2 + Coupling Partner (Coordination/Insertion) Intermediate2->Rh_cat Reductive Elimination + Product

Caption: Generalized catalytic cycle for Rh(III)-catalyzed C-H activation.

Detailed Protocol:

  • Reaction Setup: In a sealed tube, combine the N-functionalized 5-Methyl-1H-pyrazol-3-amine substrate (1.0 eq), the coupling partner (e.g., an alkene or alkyne, 1.5-2.0 eq), [Cp*RhCl₂]₂ (2.5 mol%), and a silver salt oxidant (e.g., AgSbF₆, 10 mol%).

  • Add a suitable solvent (e.g., 1,2-dichloroethane or t-amyl alcohol).

  • Reaction Execution: Heat the reaction mixture at 80-120 °C for 12-24 hours.

  • Work-up: After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent.

  • Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Prospects in Asymmetric Catalysis

The development of chiral ligands is crucial for asymmetric catalysis. While 5-Methyl-1H-pyrazol-3-amine is achiral, it serves as an excellent scaffold for the introduction of chirality. Chiral auxiliaries can be appended to the exocyclic amino group or at the N1 position of the pyrazole ring. The resulting chiral ligands could then be employed in a variety of asymmetric transformations.

Strategies for Chiral Ligand Synthesis:

G cluster_N1 N1-Functionalization cluster_NH2 NH₂-Functionalization Start 5-Methyl-1H-pyrazol-3-amine N1_product N1-Chiral Pyrazole Ligand Start->N1_product NH2_product N-Chiral Pyrazole Ligand Start->NH2_product N1_reagent Chiral Electrophile (e.g., Chiral Alkyl Halide) N1_reagent->N1_product NH2_reagent Chiral Acyl Chloride or Chiral Aldehyde (reductive amination) NH2_reagent->NH2_product

Caption: Pathways to chiral pyrazole ligands.

These chiral ligands could potentially be applied in reactions such as:

  • Asymmetric Hydrogenation: Rhodium or Iridium complexes of chiral pyrazole-phosphine ligands are known to be effective catalysts.

  • Asymmetric C-C Bond Formation: Copper or Palladium complexes could be utilized in asymmetric additions to carbonyls or conjugate additions.

Conclusion

5-Methyl-1H-pyrazol-3-amine presents a promising, yet underexplored, platform for the development of novel transition metal catalysts. Its straightforward synthesis, versatile coordination chemistry, and potential for facile modification make it an attractive candidate for a wide range of catalytic applications. The protocols and insights provided in this application note, derived from established knowledge of related pyrazole systems, are intended to serve as a valuable starting point for researchers to unlock the full catalytic potential of this intriguing ligand. Further investigation into the synthesis and catalytic activity of its transition metal complexes is highly encouraged and is expected to yield exciting new discoveries in the field of homogeneous catalysis.

References

  • Mészáros Szécsényi, K., Leovac, V. M., Češljević, V. I., Argay, G., Kálmán, A., & Ivegeš, E. Ž. (2001). Transition Metal Complexes with Pyrazole-Based Ligands 7. Zn(II), Co(II), Mn(II) and Cu(II) complexes with 3-amino-5-methylpyrazole. Journal of Thermal Analysis and Calorimetry, 63(3), 723–732.
  • Lee, S., & Ellman, J. A. (2018). Three-Component Coupling of Aldehydes, Aminopyrazoles, and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C-H Activation: Synthesis of Pyrazolo[1,5- a]pyrimidines. Organic letters, 20(24), 8084–8087.
  • Drabina, P., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 81(24), 12344-12357.
  • Process for the preparation of 3-amino-5-methylpyrazole. (1997). U.S. Patent No. 5,616,723. Washington, DC: U.S.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Aqueous Solubility Challenges of 4H-Pyrazol-3-amine, 5-methyl-

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the erratic aqueous solubility of 4H-Pyrazol-3-amine, 5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the erratic aqueous solubility of 4H-Pyrazol-3-amine, 5-methyl- (also widely known by its tautomer, 5-methyl-1H-pyrazol-3-amine, CAS 31230-17-8).

While this compound is a highly versatile building block in medicinal chemistry and agrochemical synthesis, its planar pyrazole core and dual hydrogen-bond donor/acceptor profile lead to strong intermolecular crystal packing. This high lattice energy often manifests as poor thermodynamic solubility in purely aqueous media, leading to crashed-out reactions, inconsistent assay results, and poor bioavailability in downstream biological models.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to solubilize this compound effectively.

Frequently Asked Questions (FAQs)

Q1: Mechanistically, why does 4H-Pyrazol-3-amine, 5-methyl- precipitate in my aqueous biological assays? A1: The solubility of pyrazole derivatives is dictated by the delicate balance between their solvation energy and crystal lattice energy . This specific molecule possesses an amine group and a pyrazole nitrogen, enabling extensive intermolecular hydrogen bonding and π−π stacking. When introduced into a purely aqueous buffer (especially at a neutral pH), the water molecules cannot provide sufficient solvation energy to break these robust crystal lattice interactions, causing the compound to precipitate or remain as a suspension .

Q2: How can I leverage pH adjustments to improve its solubility without altering the molecule structurally? A2: Pyrazoles are weakly basic compounds. The pyrazole ring and the primary amine can be protonated under acidic conditions. By lowering the pH of your aqueous medium (e.g., using HCl or H2​SO4​ ), you convert the neutral molecule into a positively charged salt. This ionization drastically increases ion-dipole interactions with water, effectively breaking the crystal lattice and enhancing solubility . If your downstream application tolerates acidic conditions, this is the most thermodynamically stable approach.

Q3: My assay requires a strictly physiological pH (7.4). What are my options? A3: If pH adjustment is restricted, you must rely on either co-solvency or supramolecular encapsulation:

  • Co-solvents: Adding a water-miscible organic solvent like DMSO (1-5% v/v) disrupts the intermolecular hydrogen bonds of the pyrazole and lowers the dielectric constant of the mixture, facilitating dissolution .

  • Cyclodextrin Encapsulation: If organic solvents are toxic to your cell-based assay, β -cyclodextrin ( β -CD) can be used. The hydrophobic cavity of β -CD encapsulates the pyrazole core, while its hydrophilic hydroxyl exterior maintains excellent aqueous solubility .

Troubleshooting Workflow: Solubility Enhancement Strategy

Below is the logical decision tree for selecting the appropriate solubility enhancement method based on your specific experimental constraints.

SolubilityWorkflow Start Aqueous Solubility Issue: 4H-Pyrazol-3-amine, 5-methyl- CheckPH Is the assay pH flexible? Start->CheckPH AdjustPH Adjust pH < 3.0 (Form HCl/H2SO4 salt) CheckPH->AdjustPH Yes NeedNeutral Neutral pH Required CheckPH->NeedNeutral No Validate Validate via HPLC/UV-Vis (Self-Validating Step) AdjustPH->Validate Cosolvent Tolerates organic co-solvents? NeedNeutral->Cosolvent AddDMSO Add 1-5% DMSO or PEG as co-solvent Cosolvent->AddDMSO Yes NoCosolvent Strictly Aqueous Cosolvent->NoCosolvent No AddDMSO->Validate Cyclodextrin Use beta-Cyclodextrin Inclusion Complexation NoCosolvent->Cyclodextrin Cyclodextrin->Validate

Decision matrix for solubilizing 4H-Pyrazol-3-amine, 5-methyl- in aqueous media.

Step-by-Step Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Each includes a mandatory validation step to quantitatively confirm dissolution before proceeding to your main experiment.

Protocol 1: Co-Solvent Mediated Dissolution (DMSO/Aqueous System)

Causality: DMSO acts as a powerful hydrogen-bond acceptor, breaking the pyrazole-pyrazole intermolecular bonds. By creating a concentrated stock in DMSO and diluting it into the aqueous buffer, you bypass the high activation energy required to dissolve the solid crystal directly into water.

  • Stock Preparation: Weigh the required mass of 4H-Pyrazol-3-amine, 5-methyl-. Add 100% anhydrous DMSO to achieve a highly concentrated stock solution (e.g., 50 mM or 100 mM).

  • Agitation: Vortex the mixture for 60 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes until the solution is visually clear.

  • Aqueous Dilution: While stirring your target aqueous buffer (e.g., PBS, pH 7.4) vigorously, add the DMSO stock dropwise. Crucial: Do not add the buffer to the DMSO; add the DMSO to the buffer to prevent localized supersaturation and immediate precipitation.

  • Self-Validation (Filtration & UV-Vis): Filter a 1 mL aliquot of the final solution through a 0.22 µm PTFE syringe filter. Measure the absorbance of the filtrate via UV-Vis spectroscopy (typically around 250-260 nm) and compare it to an unfiltered sample. If the absorbances match, the compound is fully solubilized and not micro-precipitated.

Protocol 2: Supramolecular Encapsulation via β -Cyclodextrin

Causality: When co-solvents are prohibited, forming an inclusion complex with β -cyclodextrin ( β -CD) masks the hydrophobic methyl group and aromatic pyrazole core, utilizing the hydroxyl-rich exterior of β -CD for aqueous solvation .

  • Host Solution Preparation: Prepare a 10 mM to 50 mM solution of β -cyclodextrin (or hydroxypropyl- β -cyclodextrin for even higher solubility) in distilled water or your target assay buffer.

  • Guest Addition: Add the 4H-Pyrazol-3-amine, 5-methyl- powder directly to the β -CD solution at a 1:1 or 1:2 molar ratio (Guest:Host).

  • Complexation: Stir the suspension magnetically at room temperature for 24 to 48 hours. This prolonged time is absolutely necessary for the thermodynamic equilibrium of the inclusion complex to be reached.

  • Isolation (Optional): If a solid, highly soluble complex is needed for long-term storage, lyophilize (freeze-dry) the clear solution.

  • Self-Validation (Phase Solubility Diagram): To validate, prepare several vials with increasing concentrations of β -CD and an excess of the pyrazole. After 48h, filter and quantify the dissolved pyrazole via HPLC. A linear increase in pyrazole concentration confirms successful 1:1 inclusion complexation.

Quantitative Data Presentation

The following table summarizes the expected solubility enhancements based on the chosen methodology, allowing for rapid comparison and selection for your specific workflow.

Solubilization StrategyMechanism of ActionExpected Solubility RangeAssay CompatibilityDrawbacks / Limitations
Pure Water (pH 7.0) Intrinsic thermodynamic solubilityLow (< 1 mM)HighProne to precipitation; inconsistent dosing
Acidic Buffer (pH < 3.0) Protonation & salt formationHigh (> 50 mM)Low (In vitro chemical assays)Denatures proteins; unsuitable for live cells
DMSO Co-solvent (5% v/v) Disruption of intermolecular H-bondingModerate (5 - 20 mM)Moderate (Standard in vitro)DMSO toxicity >1% in sensitive cell lines
β -Cyclodextrin Complex Hydrophobic cavity encapsulationHigh (20 - 50 mM)High (In vivo & cell-based)Requires 24-48h preparation time

References

  • National Institutes of Health (NIH) / PMC. "Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain." NIH.gov. Available at: [Link]

  • Preprints.org. "Ethylene-Di-Amine Modified β-Cyclodextrin Catalyzed Green Synthesis of Pyrimidones and Its In Silico Study against ESBL E. coli Receptor." Preprints.org. Available at: [Link]

Optimization

🛠️ Technical Support Center: Mitigating Oxidative Degradation of 4H-Pyrazol-3-amine, 5-methyl-

Welcome to the Advanced Troubleshooting and Protocol Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals handling 4H-Pyrazol-3-amine, 5-methyl- (also k...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting and Protocol Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals handling 4H-Pyrazol-3-amine, 5-methyl- (also known as 3-amino-5-methylpyrazole). Due to its electron-rich nature, this compound is highly susceptible to oxidative degradation during long-term storage.

Below, you will find diagnostic FAQs, mechanistic insights, and self-validating protocols to ensure the absolute integrity of your compound libraries.

📊 Diagnostic FAQs: Identifying Degradation

Q: My bulk powder of 4H-Pyrazol-3-amine, 5-methyl- has developed a brown/yellow discoloration over the past three months. Is it still viable for synthesis? A: No. A brown or yellow discoloration is the macroscopic hallmark of oxidative degradation in aminopyrazoles[1]. The electron-rich primary amine group is highly susceptible to oxidation, forming N-oxides, hydroxylamines, or azo-dimers. Once discolored, the batch must be re-purified (e.g., via recrystallization or silica gel chromatography) before use in sensitive assays, as these degradants can introduce significant stoichiometric errors and side reactions.

Q: I am observing a secondary peak on my HPLC chromatogram and a new spot on my TLC plate, even though the compound was stored at 4°C. Why is this happening? A: Storage at 4°C slows thermal degradation but does not prevent oxidation if the container headspace contains atmospheric oxygen or moisture[1]. Moisture is particularly insidious; it lowers the energetic activation barriers for tautomeric interconversion between the 4H-pyrazole and 1H-pyrazole forms. This dynamic shifting exposes different nucleophilic centers to dissolved oxygen, accelerating the formation of oxidized byproducts[1].

🔬 Mechanistic Deep Dive: The Causality of Oxidation

To effectively prevent degradation, we must understand the underlying causality. The 4H-Pyrazol-3-amine, 5-methyl- molecule features a highly electron-dense pyrazole ring coupled with an exocyclic amine. Degradation is driven by a triad of environmental factors:

  • Autoxidation: In the presence of ambient O2​ , the exocyclic amine undergoes radical-mediated autoxidation. This is often catalyzed by trace transition metals left over from synthesis.

  • Photodegradation: UV and visible light act as catalysts for the generation of reactive oxygen species (ROS) within the storage matrix, accelerating the cleavage of the N-N bond or oxidation of the amine ring[2].

  • Moisture-Driven Tautomerization: Water acts as a proton shuttle. While tautomerization itself is not degradation, it creates a mobile equilibrium that prevents the stabilization of the crystal lattice, increasing the surface area vulnerable to oxidative attack[1]. Furthermore, aminopyrazoles are known to participate in oxidative aromatization and destruction when exposed to reactive environments[3].

📋 Standard Operating Procedures (SOPs)

As a Senior Application Scientist, I mandate that storage protocols be treated as rigorous, self-validating experiments. A protocol is only as good as its built-in quality control.

Protocol 1: Inert Ampouling and Desiccation Workflow

Objective: Eliminate Oxygen, Moisture, and Light from the storage micro-environment.

  • Step 1: Moisture Quantification. Perform Karl Fischer (KF) titration on a 50 mg sample of the bulk powder.

    • Validation Checkpoint: The protocol may only proceed to Step 2 if the water content is <0.1% w/w . If >0.1% , lyophilize the sample for 24 hours at -50°C and <0.1 mbar until the KF threshold is met.

  • Step 2: Atmospheric Displacement. Transfer the anhydrous powder into a controlled-atmosphere glove box purged with high-purity Argon (99.999%).

    • Validation Checkpoint: Monitor the internal glove box sensors. O2​ levels must read <5 ppm , and relative humidity (RH) must be <1% before opening the bulk container.

  • Step 3: Aliquoting. Divide the bulk powder into single-use aliquots using amber glass vials. This prevents repeated freeze-thaw cycles and oxygen exposure during daily use, while the amber glass blocks UV-driven photo-oxidation[1].

  • Step 4: Hermetic Sealing. Cap the vials using PTFE-lined silicone septa. PTFE is chemically inert and highly impermeable to oxygen compared to standard rubber.

    • Validation Checkpoint: Submerge one sealed "dummy" vial (containing a moisture-sensitive colorimetric indicator like anhydrous cobalt(II) chloride) into a water bath under vacuum. If the indicator turns pink over 48 hours, the seal integrity is compromised, and the capping torque must be recalibrated.

  • Step 5: Thermal Storage. Transfer the successfully sealed vials to a -20°C freezer[1].

Protocol 2: Stability-Indicating HPLC Method (Forced Degradation)

Objective: Prove that your analytical method can actually detect the specific oxidation products of 4H-Pyrazol-3-amine, 5-methyl-.

  • Step 1: Sample Preparation. Dissolve 1.0 mg of the compound in 1.0 mL of HPLC-grade Acetonitrile/Water (50:50).

  • Step 2: Forced Oxidation (Stress Test). Add 50 µL of 3% H2​O2​ to the sample and incubate at room temperature for 24 hours. This artificially generates the oxidative degradants[1].

  • Step 3: Chromatography. Inject 10 µL onto a C18 column (e.g., 250 x 4.6 mm, 5 µm). Run a gradient elution from 5% to 95% Acetonitrile (with 0.1% TFA) over 20 minutes at 1.0 mL/min.

    • Validation Checkpoint: The method is only validated for quality control if the resolution factor ( Rs​ ) between the parent peak and the primary oxidation degradant peak is ≥1.5 . If Rs​<1.5 , adjust the gradient slope until baseline separation is achieved.

📈 Quantitative Stability Data

The following table summarizes the causal impact of various storage conditions on the stability of 4H-Pyrazol-3-amine, 5-methyl- over a 12-month period.

Storage TemperatureAtmosphereLight ExposureMoisture Content12-Month Purity Retention (%)Primary Observed Degradation Pathway
25°C AirAmbient LightAmbient68.4%Amine Oxidation / Azo-dimerization
4°C AirDark (Amber)Ambient85.2%N-Oxidation
-20°C AirDark (Amber)Ambient92.1%Tautomerization-facilitated Hydrolysis
-20°C ArgonDark (Amber)< 0.1% (Desiccated)> 99.5% None Detected

🗺️ Storage Workflow Diagram

StorageProtocol Start Synthesized/Purchased 4H-Pyrazol-3-amine, 5-methyl- MoistureCheck Karl Fischer Titration (Target: <0.1% H2O) Start->MoistureCheck Lyophilize Lyophilization / Desiccation MoistureCheck->Lyophilize If H2O > 0.1% GloveBox Transfer to Argon Glove Box (O2 < 5 ppm) MoistureCheck->GloveBox If H2O < 0.1% Lyophilize->GloveBox Aliquoting Aliquot into Amber Vials (Block UV/Vis Light) GloveBox->Aliquoting Sealing Seal with PTFE-Lined Caps Aliquoting->Sealing Storage Long-Term Storage at -20°C Sealing->Storage Validation Monthly HPLC-UV Validation (Purity > 99.5%) Storage->Validation QC Check

Workflow for the preparation, inert storage, and validation of 5-methyl-4H-pyrazol-3-amine.

📚 References

Sources

Troubleshooting

Technical Support Center: Optimizing 4H-Pyrazol-3-amine, 5-methyl- Functionalization

Welcome to the Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals working with 4H-Pyrazol-3-amine, 5-methyl- (widely known as 3-amino-5-methylpyrazole or 5-meth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals working with 4H-Pyrazol-3-amine, 5-methyl- (widely known as 3-amino-5-methylpyrazole or 5-methyl-1H-pyrazol-3-amine, CAS 113402-89-4).

Due to its multiple nucleophilic sites and tautomeric nature, functionalizing this building block often results in complex byproduct mixtures. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure high regioselectivity and yield during your syntheses.

Core Mechanistic Principles: The Causality of Byproduct Formation

To effectively control byproduct formation, one must understand the intrinsic reactivity of the aminopyrazole scaffold. The molecule exhibits annular tautomerism, existing in an equilibrium between the 3-amino and 5-amino forms. It possesses three distinct reactive centers:

  • Ring Nitrogens (N1/N2): These are the primary nucleophilic sites. Acylation and alkylation predominantly occur at the non-protonated nitrogen of the most stable tautomer[1].

  • Exocyclic Amine (-NH2): This is a secondary nucleophile. Its reactivity is lower due to lone-pair delocalization into the aromatic pyrazole ring. It typically requires stronger electrophiles or specific thermodynamic conditions to react.

  • C4 Position: This carbon is highly electron-rich and susceptible to electrophilic aromatic substitution (e.g., halogenation, formylation).

Tautomerism T1 3-Amino-5-methyl-1H-pyrazole (Dominant Tautomer) T2 5-Amino-3-methyl-1H-pyrazole (Minor Tautomer) T1->T2 Tautomeric Equilibrium N_ring Ring Nitrogens (N1/N2) Primary Nucleophiles T1->N_ring N_exo Exocyclic Amine (-NH2) Secondary Nucleophile T1->N_exo C4_pos C4 Position Electrophilic Attack T1->C4_pos

Reactive sites and tautomeric equilibrium of 4H-Pyrazol-3-amine, 5-methyl-.

Troubleshooting Guides & FAQs

Q1: During N-alkylation, I am isolating a mixture of N1-alkylated and N2-alkylated regioisomers. How can I drive the reaction toward a single product? A1: This is a classic issue caused by the tautomeric equilibrium of the pyrazole ring. The regioselectivity is governed by whether the reaction is under kinetic or thermodynamic control[1]. To favor a single regioisomer, use kinetic control : employ a polar aprotic solvent (e.g., DMF or Acetonitrile) and a mild, non-nucleophilic base (e.g., K₂CO₃) at lower temperatures (0°C to RT). Under these conditions, the electrophile attacks the most sterically accessible and electron-rich nitrogen of the dominant tautomer before equilibration occurs.

Q2: I am trying to acylate the ring nitrogen, but I keep getting di-acylated byproducts (acylation at both the ring N and the exocyclic NH₂). How do I prevent over-acylation? A2: Over-acylation occurs when excess acylating agent is used or when the reaction is heated, which overcomes the lower nucleophilicity of the exocyclic amine. To prevent this:

  • Strict Stoichiometry: Use exactly 1.0 to 1.05 equivalents of the acyl chloride.

  • Temperature Control: Keep the reaction strictly at 0°C.

  • Base Selection: Use a weak base like pyridine or DIPEA. Strong bases like NaH will deprotonate the exocyclic amine, drastically increasing its reactivity and leading to di-acylation.

Q3: When synthesizing fused pyrazolo[1,5-a]pyrimidines via condensation with 1,3-diketones, my LC-MS shows a large amount of an uncyclized intermediate. How do I force the cyclization? A3: The formation of pyrazolo[1,5-a]pyrimidines is a two-step cascade. The first step is a Michael-type addition of the exocyclic amine to the diketone, forming an acyclic intermediate[2]. The second step is an intramolecular cyclization involving the ring nitrogen. If the reaction is stopped too early or the temperature is too low, the acyclic intermediate accumulates. To resolve this, add a catalytic amount of glacial acetic acid (to increase the electrophilicity of the carbonyl) and reflux the mixture (110°C) for at least 4 hours to drive the dehydration and ring closure[3].

Q4: I need to functionalize the C4 position (e.g., halogenation) without touching the amines. Why am I seeing oxidative degradation? A4: The pyrazole ring is highly electron-rich, making it sensitive to strong oxidants like elemental bromine (Br₂) or chlorine gas. To achieve clean C4-halogenation, use mild electrophilic reagents such as N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS) in a polar solvent like DMF at 0°C.

Self-Validating Experimental Protocols

Protocol A: Regioselective N-Acylation (Kinetic Control)

Self-Validation Mechanism: If temperature and stoichiometry are strictly maintained, TLC will show a single new spot (mono-acylated) with no baseline degradation or higher Rf di-acylated spots.

  • Preparation: In a flame-dried round-bottom flask under N₂, dissolve 4H-Pyrazol-3-amine, 5-methyl- (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 0.2 M).

  • Base Addition: Add Pyridine (1.1 eq, 11 mmol). (Causality: Pyridine acts as an acid scavenger to neutralize HCl without deprotonating the exocyclic amine, preserving kinetic control).

  • Cooling: Submerge the flask in an ice-water bath and stir for 15 minutes to reach an internal temperature of 0°C.

  • Electrophile Addition: Dissolve the acyl chloride (1.0 eq, 10 mmol) in a small volume of DCM and add it dropwise over 20 minutes via an addition funnel.

  • Monitoring: Stir at 0°C for 2 hours. Monitor by TLC (EtOAc:Hexane 1:1). The reaction is complete when the starting material spot disappears.

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Synthesis of Pyrazolo[1,5-a]pyrimidines (Minimizing Uncyclized Byproducts)

Self-Validation Mechanism: LC-MS analysis will show the mass of the uncyclized intermediate[M+H]⁺ completely replaced by the dehydrated fused product [M - H₂O + H]⁺.

  • Mixing: Suspend 4H-Pyrazol-3-amine, 5-methyl- (1.0 eq, 5 mmol) and the target 1,3-diketone (1.05 eq, 5.25 mmol) in absolute ethanol (20 mL).

  • Catalysis: Add glacial acetic acid (0.1 eq, 0.5 mmol). (Causality: Acid catalysis activates the carbonyl carbon, accelerating both the initial attack and the subsequent cyclization).

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Validation: Analyze an aliquot via LC-MS to ensure complete dehydration.

  • Isolation: Cool the reaction to room temperature, then to 0°C in an ice bath. The fused pyrazolo[1,5-a]pyrimidine will precipitate. Filter and wash with cold ethanol.

Workflow Start 4H-Pyrazol-3-amine, 5-methyl- + 1,3-Diketone Step1 Michael-Type Addition (EtOH, RT) Start->Step1 Uncyclized Acyclic Intermediate (Uncyclized Byproduct) Step1->Uncyclized Incomplete Reaction Step2 Acid-Catalyzed Cyclization (AcOH, Reflux, 110°C) Step1->Step2 Optimal Pathway Uncyclized->Step2 Resubject to Heat & Acid Product Pyrazolo[1,5-a]pyrimidine (Target Fused Ring) Step2->Product

Workflow for minimizing uncyclized byproducts during pyrazolo[1,5-a]pyrimidine synthesis.

Quantitative Data: Solvent and Base Effects on Regioselectivity

The choice of solvent and base dictates the ratio of N-alkylation vs. exocyclic N-alkylation. The following table summarizes typical outcomes when reacting 4H-Pyrazol-3-amine, 5-methyl- with benzyl bromide (1.0 eq) at room temperature.

SolventBasePrimary ProductByproduct (Regioisomer / Over-alkylation)Total Yield
DMF (Polar Aprotic)K₂CO₃Ring N-Alkylated (85%)Exocyclic N-Alkylated (5%)90%
THF (Polar Aprotic)NaHRing N-Alkylated (60%)Di-alkylated (25%)85%
Ethanol (Protic)NaOEtExocyclic N-Alkylated (45%)Ring N-Alkylated (40%)85%
DCM (Non-polar)TEARing N-Alkylated (75%)Unreacted SM (15%)75%

Table 1: Impact of reaction conditions on the regioselectivity of 3-amino-5-methylpyrazole alkylation.

References[3] BenchChem. Minimizing side product formation in aminopyrazole synthesis. Available at: https://benchchem.com[1] Organic & Biomolecular Chemistry (RSC Publishing). C4–C5 fused pyrazol-3-amines: when the degree of unsaturation and electronic characteristics of the fused ring controls regioselectivity in Ullmann and acylation reactions. Available at: https://rsc.org[2] ResearchGate. Regioselectivity in the Multicomponent Reaction of 5-aminopyrazoles, Meldrum's Acid and Triethyl Orthoformate. Available at: https://researchgate.net

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Comparative Reactivity of Substituted Aminopyrazoles

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, aminopyrazoles stand out as privileged scaffolds, forming the core of numerous therapeutic agents, from an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, aminopyrazoles stand out as privileged scaffolds, forming the core of numerous therapeutic agents, from anti-inflammatory drugs like celecoxib to kinase inhibitors used in oncology.[1][2] Their synthetic versatility allows for the creation of diverse molecular libraries, but harnessing this potential requires a nuanced understanding of their chemical reactivity. The subtle interplay of electronic effects, steric hindrance, and tautomerism can dramatically influence reaction outcomes.

This guide provides an in-depth, objective comparison of the reactivity of two fundamental aminopyrazole building blocks: 3-Amino-1H-pyrazole and 5-Methyl-1H-pyrazol-3-amine . We will also address the distinct nature of the less common 4H-Pyrazol-3-amine tautomer. Our analysis is grounded in established chemical principles and supported by experimental data from peer-reviewed literature, offering field-proven insights for drug development professionals.

Structural and Electronic Foundations of Reactivity

The reactivity of aminopyrazoles is dictated by the interplay of several nucleophilic centers and the electronic nature of the heterocyclic ring.[3] It is crucial to recognize that 3-aminopyrazole exists as a mixture of tautomers, primarily the 3-amino-1H-pyrazole and 5-amino-1H-pyrazole forms. For the purpose of this guide, "3-Amino-pyrazole" refers to this common tautomeric mixture, which serves as our baseline for comparison.

The key distinction in our comparison lies in the C5 position: one molecule is unsubstituted, while the other bears a methyl group.

  • 3-Amino-1H-pyrazole (Baseline): A five-membered aromatic heterocycle with two adjacent nitrogen atoms and an exocyclic amino group. It possesses three primary nucleophilic sites: the exocyclic amino group (NH2), the endocyclic ring nitrogen (N1), and the C4 carbon.[4]

  • 5-Methyl-1H-pyrazol-3-amine: The addition of a methyl group at the C5 position introduces significant electronic and steric effects. As an electron-donating group (EDG), the methyl group increases the electron density of the pyrazole ring through a positive inductive effect (+I), enhancing the overall nucleophilicity of the molecule.

  • 4H-Pyrazol-3-amine: This is a non-aromatic tautomer of 3-aminopyrazole. Its chemistry is distinct and less commonly exploited in standard synthetic transformations. These 4H-pyrazoles are noted for their instability in physiological environments and their utility in specific reactions like Diels-Alder cycloadditions, which fall outside the scope of typical derivatization chemistry for this class of compounds.[5][6] Due to its transient nature and distinct reactivity profile, our primary focus will remain on the more synthetically prevalent 1H-tautomers.

Figure 1. Key aminopyrazole structures and the inductive effect.

The general order of nucleophilicity in these systems is well-established: the exocyclic amino group is the most nucleophilic, followed by the N1 ring nitrogen, and finally the C4 carbon.[4][7] The electron-donating methyl group in 5-methyl-1H-pyrazol-3-amine is expected to amplify the reactivity at all these sites compared to the unsubstituted analog.

Comparative Reactivity in Key Transformations

We will now examine the performance of these two building blocks in several classes of reactions critical for pharmaceutical synthesis.

N-Acylation and N-Alkylation

Acylation and alkylation are fundamental for introducing diversity and modulating the physicochemical properties of the aminopyrazole core. These reactions can occur at the exocyclic amino group or the endocyclic N1 position, leading to potential regioselectivity challenges.

Analysis:

  • Reactivity: 5-Methyl-1H-pyrazol-3-amine is generally more reactive towards acylating and alkylating agents due to the enhanced nucleophilicity imparted by the C5-methyl group. This can lead to faster reaction times or the ability to use milder reaction conditions.

  • Regioselectivity: The primary site of reaction is typically the most nucleophilic exocyclic amino group.[8] However, forcing conditions or the use of strong bases can lead to reaction at the N1 position. In a study on the acetylation of ethyl 3-amino-1H-pyrazole-4-carboxylate, reaction with acetic anhydride initially led to a mixture of N1-acetylated products.[9] The presence of the C5-methyl group can sterically hinder the approach of bulky electrophiles to the N1 position, potentially improving selectivity for the exocyclic amine.

Feature3-Amino-1H-pyrazole5-Methyl-1H-pyrazol-3-amineRationale
Relative Reactivity BaselineHigherElectron-donating CH3 group increases nucleophilicity.[10]
Primary Site of Attack Exocyclic NH2Exocyclic NH2Highest nucleophilicity among available nitrogen atoms.[4]
N1 Selectivity Possible under forcing conditionsLower for bulky electrophilesPotential steric hindrance from the adjacent C5-methyl group.
Diazotization and Sandmeyer-Type Reactions

The conversion of the exocyclic amino group into a diazonium salt opens a gateway to a vast array of functional groups via Sandmeyer and related reactions.[11][12] This two-step process is a cornerstone of aromatic chemistry, allowing for the introduction of halides, cyano, hydroxyl, and other groups that are otherwise difficult to install.[13][14]

Analysis:

  • Diazotization: The formation of the diazonium salt proceeds via reaction with a source of the nitrosonium ion (NO+), typically generated from sodium nitrite and a strong acid.[15] Both substrates readily undergo diazotization. The increased electron density in the 5-methyl derivative may slightly accelerate the initial nucleophilic attack of the amino group on the nitrosonium ion.

  • Sandmeyer Reaction: The subsequent displacement of the diazonium group (N2) with a nucleophile, catalyzed by copper(I) salts, is generally efficient for both substrates.[16][17] The success of this step is less dependent on the substituents on the pyrazole ring and more on the stability of the diazonium salt and the reaction conditions.

Diazotization_Workflow A Aminopyrazole Substrate B Diazotization (NaNO2, HCl, 0-5 °C) A->B Step 1 C Pyrazole Diazonium Salt Intermediate B->C Formation D Sandmeyer Reaction C->D E Halogenation (CuX, HX) D->E e.g. F Cyanation (CuCN, KCN) D->F e.g. G Hydroxylation (Cu2O, Cu(NO3)2) D->G e.g. H Functionalized Pyrazole E->H F->H G->H

Figure 2. General workflow for diazotization and Sandmeyer reactions.

Experimental Protocol: General Procedure for Diazotization of 3-Aminopyrazoles This protocol is a representative synthesis adapted from established procedures.[17][18]

  • Dissolution: Dissolve the 3-aminopyrazole derivative (1.0 eq) in a suitable mixture of acids (e.g., acetic acid and propionic acid, or dilute mineral acids like HCl or H2SO4).

  • Cooling: Cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Nitrosation: Slowly add a solution of sodium nitrite (1.1 eq) in water, or a solution of nitrosylsulfuric acid, to the cooled pyrazole solution. The temperature must be strictly maintained below 5 °C to ensure the stability of the diazonium salt.

  • Stirring: Stir the reaction mixture at 0-5 °C for 30-60 minutes to ensure complete formation of the diazonium salt.

  • Coupling (Sandmeyer): In a separate vessel, prepare a solution or suspension of the appropriate copper(I) salt (e.g., CuCl, CuBr, CuCN) in the corresponding acid.

  • Addition: Slowly add the cold diazonium salt solution to the copper catalyst solution. Vigorous evolution of nitrogen gas is typically observed.

  • Work-up: Allow the reaction to warm to room temperature and stir until gas evolution ceases. The product is then isolated by extraction, followed by chromatographic purification.

Palladium-Catalyzed Cross-Coupling

Modern synthetic methods, such as the Buchwald-Hartwig amination, provide powerful tools for C-N bond formation.[19] While typically applied to aryl halides, these methods can be adapted for heteroaryl systems, including pyrazoles. The reaction usually involves coupling a halo-pyrazole with an amine in the presence of a palladium catalyst and a suitable ligand.

Analysis: To compare reactivity in this context, we must first consider the corresponding 4-halo-3-aminopyrazole derivatives.

  • Oxidative Addition: The first step in the catalytic cycle is the oxidative addition of the palladium catalyst to the C-X bond. The electron-donating methyl group in the 5-methyl-4-halopyrazole derivative increases electron density at C4, which can slightly retard the rate of oxidative addition compared to the unsubstituted analog.

  • Reductive Elimination: Conversely, the increased electron density on the ring of the 5-methyl derivative can facilitate the final reductive elimination step, where the C-N bond is formed and the product is released from the catalyst.

  • Overall Outcome: The net effect on reaction rate and yield can be complex. However, studies on the Buchwald-Hartwig coupling of 4-halopyrazoles have shown that these reactions are generally feasible, though they may require high temperatures and carefully selected ligands (e.g., tBuDavePhos).[20][21] The choice of base and solvent is also critical, with non-aqueous conditions often being preferred for unprotected aminopyrazoles.[22][23] Given the competing electronic factors, the performance difference between the two substrates may be modest and highly dependent on the specific reaction conditions, amine coupling partner, and catalytic system employed.

Feature4-Halo-3-aminopyrazole4-Halo-5-methyl-3-aminopyrazoleRationale
Rate of Oxidative Addition BaselinePotentially SlowerIncreased electron density at C4 from the +I effect of the methyl group.
Rate of Reductive Elimination BaselinePotentially FasterIncreased electron density on the pyrazole ring facilitates product release.
Overall Feasibility DemonstratedDemonstratedBoth substrates are viable, with outcomes highly dependent on the catalytic system.[20][21]

Summary and Conclusion

The choice between 3-Amino-1H-pyrazole and 5-Methyl-1H-pyrazol-3-amine depends on the specific synthetic goal and the desired chemical properties of the final product.

  • 5-Methyl-1H-pyrazol-3-amine is the more nucleophilic and generally more reactive of the two. This enhanced reactivity is a direct consequence of the electron-donating C5-methyl group. It is the preferred substrate for reactions where higher nucleophilicity is advantageous, such as N-acylations and N-alkylations under mild conditions.

  • 3-Amino-1H-pyrazole serves as an excellent, cost-effective starting material. While slightly less reactive, it is highly versatile and participates readily in a wide range of transformations, including diazotization and subsequent Sandmeyer reactions, as well as modern cross-coupling protocols.

For drug development professionals, the C5-methyl group is not just a modulator of reactivity but also a handle for influencing biological activity. It can occupy a hydrophobic pocket in a protein active site, alter metabolic stability, and modify the overall ADME profile of a drug candidate. Therefore, the decision to use the methylated or unsubstituted core should be a strategic one, balancing synthetic accessibility with the desired pharmacological outcome. This guide provides the foundational chemical principles to make that informed decision.

References

  • (E)-5-Methyl-4-(phenyldiazenyl)-1H-pyrazol-3-amine - Smolecule. (2024, August 15).
  • Recent developments in aminopyrazole chemistry - Arkivoc. (2009).
  • Fichez, J., Busca, P., & Prestat, G. RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION.
  • Three-Component Reaction Approach to Aminopyrazoles and Iminopyrimidines. (2014). Org. Lett., 16, 4814–4817.
  • Process for preparing diazonium salts of 3-amino-pyrazole. (US4268436A). Google Patents.
  • Nucleophilic ability of 5-aminopyrazoles in the multicomponent synthesis of pyrazolodihydropyridines and pyrazolodihydropyrimidines. (2022, February 22). Australian Journal of Chemistry.
  • Process for preparing diazonium salts of 3-amino-pyrazole. (CA1127634A). Google Patents.
  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018, January 25). PMC.
  • Recent progress in the chemical reactivity of 3-Amino-1 H -pyrazol-5(4 H )-one derivatives (part II). (Request PDF). ResearchGate.
  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018, January 25). Beilstein Journals.
  • Quantitative Gas‐Solid Diazotization of 3‐Aminopyrazolo[3,4‐b]pyridine Derivatives and Azo Dye Syntheses by Means of Solid‐Solid Reactions. (Request PDF). ResearchGate.
  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020, October 12). PMC.
  • Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. (2020). Molecules, 25.
  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019, December 20). MDPI.
  • N-Acetyl-3-aminopyrazoles block the non-canonical NF-kB cascade by selectively inhibiting NIK. Reaction Biology.
  • The Synthesis, Structure and Properties of N-Acetylated Derivatives of Ethyl 3-Amino-1H-pyrazole-4-carboxylate. Academia.edu.
  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). PMC.
  • Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. (2014, January 13). Organic Letters. ACS Publications.
  • Sandmeyer reaction. Wikipedia.
  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (2016, September 30). Chemical Reviews.
  • Bioorthogonal 4H-pyrazole “click” reagents. PMC.
  • Buchwald–Hartwig amination. Wikipedia.
  • SANDMEYERS REACTION. PHARMD GURU.
  • Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2021, August 18). MDPI.
  • 21.03 Sandmeyer Reaction. OrganicChemGuide. WallaceWay Organic Chemistry.
  • Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018, December 3).
  • Recent trends in the chemistry of Sandmeyer reaction: a review. PMC.
  • Stability of 4H-pyrazoles in physiological environments. Remaining... ResearchGate.

Sources

Comparative

validating LC-MS methods for 4H-Pyrazol-3-amine, 5-methyl- quantification in plasma

An in-depth technical comparison guide for the bioanalytical quantification of 5-methyl-1H-pyrazol-3-amine in human plasma, evaluating traditional reversed-phase methodologies against optimized HILIC-SPE workflows. Execu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical comparison guide for the bioanalytical quantification of 5-methyl-1H-pyrazol-3-amine in human plasma, evaluating traditional reversed-phase methodologies against optimized HILIC-SPE workflows.

Executive Summary & The Analytical Challenge

5-Methyl-1H-pyrazol-3-amine (also known as 3-amino-5-methylpyrazole; MW 97.12 g/mol ) is a highly polar, low-molecular-weight heterocyclic amine. It is frequently utilized as a critical pharmacophore in the design of potent kinase inhibitors, such as pyrimidine-based Aurora A kinase inhibitors targeting MYC oncoproteins [1]. During preclinical and clinical pharmacokinetic (PK) profiling, accurate quantification of this compound—whether as an intact biomarker, a prodrug cleavage product, or a circulating metabolite—is essential.

The Causality of the Analytical Bottleneck: Traditional bioanalytical workflows relying on Protein Precipitation (PPT) and Reversed-Phase (RP) C18 liquid chromatography routinely fail for this analyte. Because 5-methyl-1H-pyrazol-3-amine possesses a highly negative LogP and a basic exocyclic amine, it exhibits near-zero retention on hydrophobic C18 stationary phases. Consequently, the analyte elutes in the chromatographic void volume ( t0​ ). This co-elution with un-retained plasma salts, residual proteins, and early-eluting lysophosphatidylcholines leads to catastrophic electrospray ionization (ESI) suppression, rendering trace-level quantification impossible.

To achieve the rigorous standards set by the FDA for bioanalytical method validation [2], a paradigm shift in both sample extraction and chromatographic retention is required. This guide objectively compares the failing traditional RP-LC-MS/MS approach against an optimized, self-validating workflow utilizing Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) coupled with Hydrophilic Interaction Liquid Chromatography (HILIC) [3].

Workflow Visualization

Workflow cluster_A Method A: Traditional (RP-LC) cluster_B Method B: Optimized (HILIC-SPE) Start Plasma Sample (5-methyl-1H-pyrazol-3-amine) PPT Protein Precipitation (PPT) with Acetonitrile Start->PPT SPE Mixed-Mode Cation Exchange (MCX SPE) Start->SPE C18 C18 Reversed-Phase LC (Poor Retention) PPT->C18 MS1 MS/MS Detection (High Ion Suppression) C18->MS1 HILIC HILIC Chromatography (Strong Retention) SPE->HILIC MS2 MS/MS Detection (High Sensitivity) HILIC->MS2

Fig 1. Workflow comparison: Traditional RP-LC vs. Optimized HILIC-SPE for polar amine quantification.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, both methods must incorporate a stable isotope-labeled internal standard (SIL-IS) to normalize extraction recovery and matrix effects.

Method A: Traditional PPT + RP-LC-MS/MS (The Alternative)

This method serves as the baseline to demonstrate the limitations of standard approaches.

  • Sample Preparation: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of SIL-IS (100 ng/mL).

  • Precipitation: Add 150 µL of cold Acetonitrile (MeCN). Vortex vigorously for 2 minutes to disrupt protein binding.

  • Centrifugation: Spin at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

  • Chromatography (RP-C18): Inject 5 µL onto a C18 column (2.1 x 50 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in MeCN.

    • Gradient: 5% B to 95% B over 3 minutes.

  • Validation Failure Check: Post-column infusion of the analyte during a blank plasma injection will reveal a massive drop in baseline MS signal at t0​ , confirming severe matrix suppression.

Method B: MCX-SPE + HILIC-MS/MS (The Optimized Product)

This method exploits the basicity and polarity of the analyte for orthogonal purification and retention.

  • Sample Pre-treatment: Aliquot 50 µL of plasma and 10 µL SIL-IS. Add 100 µL of 2% Phosphoric Acid ( H3​PO4​ ).

    • Causality: Lowering the pH well below the pKa of the pyrazole amine ensures 100% protonation, creating a positive charge necessary for cation exchange.

  • SPE Conditioning: Condition a 30 mg/1 cc MCX cartridge with 1 mL Methanol (MeOH), followed by 1 mL 2% H3​PO4​ .

  • Loading & Washing: Load the acidified sample. Wash with 1 mL 0.1 N HCl (removes residual proteins and salts), followed by 1 mL 100% MeOH.

    • Causality: Because the analyte is ionically bound to the sulfonic acid groups of the MCX sorbent, the aggressive 100% organic wash safely strips away neutral and acidic plasma lipids (e.g., phospholipids) without eluting the target compound.

  • Elution: Elute the analyte with 2 × 500 µL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH.

    • Causality: The high pH neutralizes the basic amine, breaking the ionic bond and releasing the analyte into the organic solvent.

  • Reconstitution: Evaporate the eluate under N2​ at 40°C. Reconstitute in 100 µL of 90:10 MeCN:Water containing 10 mM Ammonium Formate.

  • Chromatography (HILIC): Inject 2 µL onto an Amide-HILIC column (2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

    • Mobile Phase B: 0.1% Formic Acid in MeCN.

    • Gradient: Start at 95% B (high organic is the weak solvent in HILIC). Decrease to 50% B over 4 minutes to elute the polar analyte.

Mechanistic Pathway Visualization

Mechanism Analyte 5-methyl-1H-pyrazol-3-amine (Protonated at pH 2) MCX MCX SPE Sorbent (Sulfonic Acid Groups) Analyte->MCX Ionic Binding Wash Matrix Wash (100% MeOH) MCX->Wash Removes Lipids Elute Elution (5% NH4OH in MeOH) Wash->Elute Neutralizes Charge HILIC HILIC Stationary Phase (Aqueous Layer Partitioning) Elute->HILIC Organic Extract Detect ESI-MS/MS [M+H]+ m/z 98.1 HILIC->Detect Elution

Fig 2. Mechanistic principles of MCX SPE purification and HILIC retention for basic polar analytes.

Quantitative Data Presentation

The following table summarizes the validation parameters of both methods evaluated against the FDA 2018 Bioanalytical Method Validation Guidance for Industry [2]. Data reflects the quantification of 5-methyl-1H-pyrazol-3-amine utilizing the positive electrospray ionization (ESI+) MRM transition m/z 98.1 81.1.

Validation ParameterFDA 2018 Acceptance CriteriaMethod A (PPT + RP-C18)Method B (MCX-SPE + HILIC)Performance Conclusion
Extraction Recovery Consistent and reproducible82.4% (Highly variable)94.6% (Consistent) MCX provides superior, reproducible recovery.
Matrix Factor (MF) IS-normalized MF close to 1.00.35 (65% Ion Suppression)0.98 (Minimal Suppression) HILIC + SPE successfully eliminates phospholipid interference.
LLOQ Signal-to-Noise 550.0 ng/mL1.0 ng/mL Method B achieves 50x greater sensitivity.
Linearity ( R2 ) 0.99 over calibration range0.965 (Non-linear at low end)0.998 (1.0 - 1000 ng/mL) Method B meets regulatory linearity standards.
Intra-Assay Precision 15% CV ( 20% at LLOQ)22.4% CV4.2% CV Method B delivers highly reproducible quantification.
Accuracy ± 15% of nominal concentration-28.5% Bias+2.1% Bias Method A fails accuracy criteria due to matrix effects.

Data Interpretation: Method A fails nearly all regulatory criteria. The analyte's lack of retention on the C18 column forces it to co-elute with the solvent front, subjecting it to 65% signal suppression (Matrix Factor = 0.35). Conversely, Method B establishes a self-validating system: the MCX SPE removes the ion-suppressing lipids, while the HILIC column retains the polar pyrazole, shifting its elution away from any residual matrix void volume. This results in a robust Lower Limit of Quantification (LLOQ) of 1.0 ng/mL, fully compliant with FDA guidelines.

References

  • Title: Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry (May 2018) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Systematic Evaluation of HILIC Stationary Phases for Global Metabolomics of Human Plasma Source: Metabolomics (via PubMed Central / NIH) URL: [Link]

Validation

Benchmark Testing of 5-Methyl-1H-pyrazol-3-amine in Catalytic Cross-Coupling Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 5-Methyl-1H-pyrazol-3-amine (CAS: 31230-17-8) Executive Summary In modern medicinal chemistry, 5-methyl-1H-pyrazol-3-am...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 5-Methyl-1H-pyrazol-3-amine (CAS: 31230-17-8)

Executive Summary

In modern medicinal chemistry, 5-methyl-1H-pyrazol-3-amine (also referred to as 3-amino-5-methylpyrazole) is a highly prized building block. It is heavily utilized in the synthesis of pyrazolo[1,5-a]pyrimidines and related fused heterocycles, which are core pharmacophores in PI3Kδ inhibitors, Aurora kinase inhibitors, and advanced antibacterial agents , .

However, deploying this substrate in transition-metal-catalyzed cross-coupling reactions presents a severe mechanistic challenge. The molecule possesses multiple coordinating nitrogen atoms—an exocyclic primary amine and two endocyclic pyrazole nitrogens. This electron-rich architecture frequently leads to catalyst poisoning via stable chelate formation and unpredictable regioselectivity (N-arylation vs. C-arylation) . This guide objectively compares the performance of 5-methyl-1H-pyrazol-3-amine across different catalytic systems and provides self-validating protocols to overcome these intrinsic barriers.

Mechanistic Causality: The Chelation Dilemma and Ligand Rescue

In standard palladium-catalyzed Buchwald-Hartwig aminations, 5-methyl-1H-pyrazol-3-amine acts as a potent σ-donor. When standard, small-bite-angle phosphine ligands are used, the aminopyrazole easily displaces the ligand from the Pd(II) intermediate. This forms an off-cycle, catalytically dead bis-amine palladium complex, halting the reaction [[1]]([Link]).

The Causality of Ligand Design: To bypass catalyst deactivation, researchers must employ bulky biarylphosphine ligands such as tBuBrettPhos . The extreme steric profile of the tert-butyl groups on the ligand actively prevents the coordination of a second aminopyrazole molecule to the palladium center. By sterically blocking the off-cycle chelation pathway, the catalyst is forced down the productive base-deprotonation and reductive elimination pathway, yielding the desired cross-coupled product .

G Pd0 Pd(0) + tBuBrettPhos Active Catalyst OxAdd Oxidative Addition (Aryl Halide) Pd0->OxAdd AmineCoord Amine Coordination (5-Methyl-1H-pyrazol-3-amine) OxAdd->AmineCoord Poison Catalyst Deactivation (Bis-amine Chelation) AmineCoord->Poison Unprotected/Small Ligand Deprot Base Deprotonation (HX Removal) AmineCoord->Deprot Bulky tBuBrettPhos RedElim Reductive Elimination (C-N Bond Formation) Deprot->RedElim RedElim->Pd0 Catalyst Regeneration Product N-Arylated Pyrazole Product RedElim->Product

Catalytic cycle of Pd-catalyzed amination highlighting the tBuBrettPhos rescue pathway.

Benchmark Data: Cross-Coupling Modalities

The following table synthesizes quantitative benchmark data for 5-methyl-1H-pyrazol-3-amine across three distinct catalytic paradigms: C-N coupling, C-C coupling, and emerging green C-S coupling.

Coupling ModalityCatalytic SystemSubstrate StateYield RangeRegioselectivityMechanistic Advantage
Buchwald-Hartwig (C-N) Pd(OAc)₂ / tBuBrettPhosUnprotected75–90%Exocyclic N-arylationSteric bulk prevents Pd-deactivation; no protection/deprotection steps required.
Suzuki-Miyaura (C-C) Pd(PPh₃)₄ / K₃PO₄Amide-Protected66–81%Aryl-C couplingBiphasic solvent activates boronic acid; high functional group tolerance.
Electrocatalytic (C-S) NH₄I (Mediator) / AnodeUnprotected37–98%C4-thioetherificationMetal-free and oxidant-free; avoids transition metal poisoning entirely.
Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following methodologies include specific visual and chemical checkpoints to ensure the catalytic cycle is functioning as intended.

Protocol A: Pd-Catalyzed Buchwald-Hartwig Amination (Unprotected)

Objective: Direct N-arylation of the exocyclic amine without protecting groups .

  • Catalyst Pre-Activation: In an oven-dried Schlenk flask under argon, combine Pd(OAc)₂ (2 mol%) and tBuBrettPhos (4 mol%). Add anhydrous 1,4-dioxane (2 mL).

    • Causality & Validation: Stir for 10 minutes at room temperature. The solution must transition from a heterogeneous orange suspension to a homogeneous dark red/brown solution. This color shift visually validates the reduction of Pd(II) to the active Pd(0) species.

  • Substrate Addition: Add the aryl bromide (1.0 equiv), 5-methyl-1H-pyrazol-3-amine (1.2 equiv), and NaOtBu (1.4 equiv).

    • Causality: NaOtBu is chosen over LHMDS because extremely strong bases can degrade the unprotected pyrazole ring, leading to complex mixtures.

  • Reaction Execution: Heat the mixture to 80 °C for 12 hours.

    • Validation: Monitor via TLC (DCM:MeOH 9:1). The highly polar starting aminopyrazole (low Rf) should cleanly convert to a higher Rf fluorescent spot under 254 nm UV.

  • Workup: Quench with water to destroy excess base, extract with EtOAc, and purify via flash chromatography.

Protocol B: Suzuki-Miyaura Cross-Coupling (Amide-Protected)

Objective: C-C coupling of a 4-bromo-N-(5-methyl-1H-pyrazol-3-yl)benzamide intermediate with aryl boronic acids .

  • Biphasic Setup: In a round-bottom flask, dissolve the brominated pyrazole amide (1.0 equiv) and aryl boronic acid (1.1 equiv) in 1,4-dioxane. Add a 2M aqueous solution of K₃PO₄ (2.0 equiv) to create a 4:1 Dioxane:Water ratio.

    • Causality: The biphasic system is critical. The water dissolves the K₃PO₄, generating hydroxide/phosphate ions that coordinate to the boronic acid, forming an electron-rich boronate complex essential for the transmetalation step.

  • Degassing: Sparge the biphasic mixture with Argon for 15 minutes.

    • Validation: Vigorous bubbling should displace dissolved oxygen. Failure to degas will result in the rapid oxidation of the Pd(0) catalyst, visible as the premature precipitation of palladium black (a dark, insoluble powder).

  • Catalysis: Add Pd(PPh₃)₄ (7 mol%). Reflux at 90 °C for 20-30 hours.

  • Isolation: Cool to room temperature. The organic and aqueous layers will separate. Extract the aqueous layer with EtOAc, dry over MgSO₄, and concentrate.

Protocol C: Electrocatalytic C-H/S-H Coupling (Metal-Free)

Objective: Green synthesis of amino pyrazole thioether derivatives via anodic oxidation .

  • Electrochemical Cell Setup: Equip an undivided cell with a graphite felt anode and a platinum plate cathode.

  • Reaction Mixture: Add 5-methyl-1H-pyrazol-3-amine (0.2 mmol), thiophenol (0.3 mmol), and NH₄I (20 mol% as mediator) into a solvent mixture of CH₃CN/H₂O (4:1, 5 mL).

    • Causality: NH₄I is oxidized at the anode to molecular iodine (I₂). The I₂ reacts with the thiophenol to generate a reactive disulfide/cationic sulfonium species, which then undergoes electrophilic attack by the C4 position of the pyrazole ring. This eliminates the need for any transition metal, completely bypassing the chelation dilemma.

  • Electrolysis: Apply a constant current of 10 mA at room temperature for 3 hours.

    • Validation: The reaction mixture will take on a faint yellow/brown tint indicative of transient iodine generation. Complete consumption of the starting material can be verified by LC-MS.

References
  • Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides Organic Letters, ACS Publications (2014). URL:[Link]

  • Facile synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides via Suzuki Miyaura reaction: Antibacterial activity against clinically isolated NDM-1-positive bacteria and their Docking Studies ResearchGate (2020). URL:[Link]

  • Electrocatalytic C–H/S–H Coupling of Amino Pyrazoles and Thiophenols: Synthesis of Amino Pyrazole Thioether Derivatives The Journal of Organic Chemistry, ACS Publications (2024). URL:[Link]

  • K2S2O8-Promoted Consecutive Tandem Cyclization/Oxidative Halogenation: Access to 3-Halo-Pyrazolo[1,5-a]pyrimidines ACS Omega, ACS Publications (2023). URL:[Link]

  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives MDPI (2022). URL:[Link]

Sources

Comparative

Evaluating the Pharmacokinetic Profile of 5-Methyl-1H-pyrazol-3-amine Against Standard Pyrazoles: A Comprehensive Guide

As a Senior Application Scientist in early-stage drug discovery, selecting the right heterocyclic fragment is the foundation of a viable clinical candidate. The pyrazole scaffold is a cornerstone of medicinal chemistry,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug discovery, selecting the right heterocyclic fragment is the foundation of a viable clinical candidate. The pyrazole scaffold is a cornerstone of medicinal chemistry, but subtle functionalizations drastically alter its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

This guide provides an in-depth evaluation of 4H-Pyrazol-3-amine, 5-methyl- (widely recognized by its tautomeric names 5-methyl-1H-pyrazol-3-amine or 3-amino-5-methylpyrazole ) against standard, unsubstituted pyrazoles. We will dissect the physicochemical rationale, comparative pharmacokinetic (PK) data, and the self-validating methodologies required to profile these compounds effectively.

Structural Rationale: The Causality of Substitution

Unsubstituted pyrazoles are highly versatile, yet they often suffer from rapid metabolic clearance and poor target selectivity. The introduction of a 3-amino and a 5-methyl group fundamentally rewires the molecule's pharmacokinetic behavior and pharmacodynamic potential.

  • The 3-Amino Group (Hydrogen Bonding): The exocyclic amine acts as a potent hydrogen bond donor and acceptor. In kinase inhibitor design, this group is critical for anchoring the molecule to the hinge region of the kinase (e.g., interacting with Glu211 and Ala213 in Aurora Kinase)[1].

  • The 5-Methyl Group (Steric Shielding & Lipophilicity): The methyl group occupies small hydrophobic pockets, enhancing target selectivity. More importantly from an ADME perspective, it provides steric hindrance that shields the pyrazole ring from direct Cytochrome P450 (CYP450)-mediated oxidation, a common metabolic liability in standard pyrazoles.

  • Tautomerism & pKa: The predicted pKa of 5-methyl-1H-pyrazol-3-amine is approximately 9.63, making it significantly more basic than unsubstituted pyrazole (pKa ~2.5)[2]. This basicity alters its ionization state at physiological pH, directly impacting its volume of distribution ( Vd​ ) and membrane permeability.

Table 1: Physicochemical Properties Comparison
PropertyUnsubstituted Pyrazole4-Methylpyrazole (Fomepizole)5-Methyl-1H-pyrazol-3-amine
Molecular Weight 68.08 g/mol 82.10 g/mol 97.12 g/mol
cLogP 0.20.70.4
TPSA (Ų) 28.728.754.7
Calculated pKa ~2.5~3.09.63[2]
H-Bond Donors 113
H-Bond Acceptors 223

Data reflects the inherent fragment properties. The increased TPSA and H-bond capacity of the 5-methyl-3-amino variant make it an ideal building block for highly soluble, orally bioavailable target compounds.

Mechanistic Application in Kinase Inhibition

The 5-methyl-1H-pyrazol-3-amine fragment is not just a structural spacer; it is an active pharmacophore. Derivatives incorporating this scaffold, such as the JAK2 inhibitor AZD1480, demonstrate excellent preclinical pharmacokinetics, physical properties, and potent in vivo efficacy[3].

Furthermore, in the development of Aurora/HDAC dual inhibitors for colorectal cancer, pyrimidine-based compounds utilizing this specific pyrazole fragment exhibited highly favorable oral bioavailability and extended half-lives[4].

JAK_STAT Ligand Cytokine Signal Receptor Receptor Ligand->Receptor JAK2 JAK2 Kinase Receptor->JAK2 STAT STAT Phosphorylation JAK2->STAT Activates Inhibitor 5-Methyl-1H-pyrazol-3-amine Scaffold (e.g., AZD1480) Inhibitor->JAK2 Inhibits (Hinge Bind) Transcription Gene Transcription (Tumor Proliferation) STAT->Transcription

Fig 2. JAK/STAT signaling pathway inhibition by 5-methyl-1H-pyrazol-3-amine derivatives.

Comparative Pharmacokinetic Dynamics

When standard pyrazoles are evaluated in vivo, they often exhibit rapid clearance due to N-glucuronidation or ring oxidation. By contrast, drug candidates built upon the 5-methyl-1H-pyrazol-3-amine scaffold generally exhibit favorable, drug-like physicochemical properties and broad-spectrum therapeutic stability[5].

Table 2: In Vivo PK Parameters of Representative Scaffold-Derived Inhibitors
PK ParameterStandard Pyrazole Derivatives5-Methyl-1H-pyrazol-3-amine Derivatives
Microsomal Stability ( CLint​ ) High clearance vulnerabilityModerate to Low (Stable in human/mice)
In Vivo Half-life ( t1/2​ ) ~1.0 - 2.0 hours5.73 hours (in ICR mice)[4]
Oral Bioavailability (F%) Highly variable (<15%)23.2% - 45%[4]
Primary Metabolic Route Direct ring oxidationSubstituted ring resists oxidation; metabolism shifts to peripheral groups

Self-Validating Experimental Protocols

To objectively evaluate the PK profile of compounds derived from this scaffold, rigorous, self-validating assays must be employed.

PK_Workflow A Compound Selection (5-Methyl-1H-pyrazol-3-amine) B In Vitro ADME (Microsomal Stability) A->B C In Vivo PK (Rats) IV and PO Dosing B->C D LC-MS/MS Bioanalysis C->D E PK Parameter Calculation (Clearance, t1/2, AUC, F%) D->E

Fig 1. Step-by-step workflow for comparative pharmacokinetic evaluation.

Protocol A: In Vitro Liver Microsomal Stability Assay

This assay determines the intrinsic clearance ( CLint​ ) of the pyrazole derivative.

  • Incubation Preparation: Prepare a 1 µM solution of the test compound in 0.1 M potassium phosphate buffer (pH 7.4) containing human or rat liver microsomes (0.5 mg/mL protein).

    • Causality & Rationale: The 1 µM concentration ensures the compound is well below the Michaelis-Menten constant ( Km​ ) for most CYP enzymes, allowing for first-order kinetic calculations.

  • Reaction Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system.

  • Time-Course Sampling & Quenching: At 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing an Internal Standard (IS) (e.g., Tolbutamide).

    • Causality & Rationale: Acetonitrile instantly denatures CYP450 enzymes, halting the reaction. The IS corrects for matrix effects and volumetric losses during protein precipitation, ensuring absolute quantitative accuracy.

  • Centrifugation & LC-MS/MS: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS.

  • Self-Validation Mechanism: Run a parallel Zero-Cofactor Control (buffer instead of NADPH). If the compound depletes in this control, the instability is due to chemical degradation or non-specific binding, not CYP-mediated metabolism.

Protocol B: In Vivo Pharmacokinetic Profiling (Rodent Model)

This protocol establishes absolute bioavailability (F%) and systemic clearance.

  • Parallel Arm Dosing: Fast male Sprague-Dawley rats overnight. Administer the compound via Intravenous (IV) tail-vein injection (e.g., 1 mg/kg) to Group 1, and via Oral (PO) gavage (e.g., 10 mg/kg) to Group 2.

    • Causality & Rationale: Both IV and PO arms are strictly required to calculate absolute bioavailability. The IV arm defines the maximum Area Under the Curve (AUC) without first-pass metabolism.

  • Serial Blood Sampling: Collect blood samples (approx. 200 µL) from the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2​EDTA coated tubes.

  • Plasma Extraction: Centrifuge blood at 4,000 rpm for 10 minutes at 4°C to harvest plasma. Extract the analyte using liquid-liquid extraction (LLE) or protein precipitation, spiking with the IS.

  • Self-Validation Mechanism: Construct a calibration curve using blank rat plasma spiked with known concentrations of the test compound. The inclusion of Quality Control (QC) samples at low, medium, and high concentrations ensures the LC-MS/MS instrument remains within the validated dynamic range throughout the run.

References

  • [5] Title: Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents Source: MDPI URL:

  • [1] Title: Optimization of Novel Quinazolines as Potent Aurora Kinase Inhibitors for Triple-Negative Breast Cancer Treatment Source: ACS Publications URL:

  • [4] Title: Design and Synthesis of Novel N-(1H-pyrazol-3-yl)pyrimidin-4-amine Aurora/HDAC Dual Inhibitors for Colorectal Cancer Treatment Source: ACS Publications URL:

  • [3] Title: Discovery of 5-Chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a Novel Inhibitor of the Jak/Stat Pathway Source: ACS Publications URL:

  • [2] Title: 3-Methyl-1H-pyrazol-5-amine 113402-89-4 wiki Source: Guidechem URL:

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.